2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine

• CAS: 886368-16-7

Core Science & Biosynthesis

Technical Whitepaper: 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine in Modern Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of fluorine is a premier tactic for optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds. 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine represents a highly specialized, fluorinated chiral building block. By integrating an

-trifluoromethyl group and an ortho-fluoro substitution on a benzylamine scaffold, this compound addresses critical liabilities inherent to basic amines, including rapid oxidative metabolism, poor passive membrane permeability, and off-target hERG channel toxicity. This whitepaper details the physicochemical rationale, metabolic advantages, and a self-validating asymmetric synthetic protocol for this critical pharmacophore.

Physicochemical Profiling & Structural Rationale

The structural design of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine is not arbitrary; it is a calculated response to the limitations of standard alkylamines. The

-trifluoromethyl ( ) group exerts a powerful inductive electron-withdrawing effect, while the ortho-fluorine atom provides both steric shielding and conformational locking.

As established in foundational bioisostere research, the incorporation of a trifluoromethyl group adjacent to an amine profoundly alters its physicochemical profile, most notably by depressing the

and enhancing metabolic stability against amidases and monoamine oxidases ( [1]).

Table 1: Core Physicochemical Properties

Property	Value	Rationale / Impact
Chemical Name	2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine	Standard IUPAC nomenclature.
CAS Registry Numbers	886368-16-7 / 1213579-16-8	Identifies the free base and associated hydrochloride salts/enantiomers.
Molecular Formula		High fluorine mass fraction drives lipophilicity.
Molecular Weight	193.14 g/mol	Low molecular weight ideal for fragment-based drug design (FBDD).
Estimated (Amine)	~5.5 – 6.5	Depressed by ~3.5 units compared to standard benzylamines (~9.3) due to the group.

Table 2: Comparative Pharmacokinetic Impact of Fluorination

Feature	Standard Benzylamine	2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine
Physiological State (pH 7.4)	>98% Protonated (Cationic)	Predominantly Neutral
Passive Permeability	Low (Requires active transport)	High (Enhanced by neutral state and lipophilicity)
hERG Liability	High (Cation- interactions in pore)	Low (Neutral state abrogates channel binding)

Mechanisms of Metabolic Resistance

Unsubstituted benzylamines are rapidly cleared in vivo via oxidative deamination by Monoamine Oxidase (MAO) and Cytochrome P450 (CYP450) enzymes, often accompanied by ortho-hydroxylation of the phenyl ring. The dual-fluorination strategy in 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine creates a metabolic blockade. The

group sterically and electronically shields the -carbon from hydrogen abstraction, while the ortho-fluorine occupies the primary site of aromatic oxidation.

Fig 1: Comparative metabolic pathways demonstrating the protective blockade of dual-fluorination.

Asymmetric Synthesis: The Sulfinamide Methodology

While alternative approaches such as the Friedel-Crafts reaction of N-alkyl trifluoroacetaldehyde imines exist ([2]), they often require harsh Lewis acids and lack broad functional group tolerance. To achieve high enantiomeric purity, the industry standard relies on the diastereoselective 1,2-addition of arylmetals to chiral N-tert-butanesulfinyl imines ( [3]).

Rationale for Ellman's Auxiliary

The use of (S)- or (R)-N-tert-butanesulfinamide (Ellman's auxiliary) is critical. The bulky tert-butyl group dictates the facial approach of the incoming Grignard reagent, yielding the desired chiral amine with a diastereomeric ratio (dr) routinely exceeding 95:5. Furthermore, the sulfinyl group activates the imine toward nucleophilic attack without requiring expensive chiral transition-metal catalysts.

Fig 2: Asymmetric synthetic workflow utilizing Ellman's auxiliary for high diastereoselectivity.

Self-Validating Experimental Protocol

The following protocol is engineered as a self-validating system, ensuring that intermediate integrity is confirmed before progressing to subsequent steps.

Step 1: Synthesis of the Chiral Sulfinyl Imine

• Procedure: Dissolve (S)-(-)-2-methylpropane-2-sulfinamide (1.0 eq) in anhydrous dichloromethane (DCM). Add

  (2.0 eq) followed by trifluoroacetaldehyde hydrate (1.2 eq). Stir the sealed reaction vessel at 40 °C for 16 hours. Quench with equal volumes of saturated aqueous and brine, filter the resulting titanium dioxide salts through a Celite pad, extract the aqueous layer with DCM, dry over , and concentrate.

• Validation Check: Reaction progress and completion must be validated by

  NMR. The disappearance of the trifluoroacetaldehyde hydrate peak and the emergence of a single new signal confirms quantitative imine formation.

Step 2: Diastereoselective 1,2-Addition

• Procedure: Dissolve the crude chiral imine in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an argon atmosphere. Dropwise, add 2-fluorophenylmagnesium bromide (1.5 eq, 1M in THF). Stir for 2 hours at -78 °C, then allow the reaction to slowly warm to room temperature. Quench carefully with saturated aqueous

  . Extract with ethyl acetate (EtOAc), dry over , and concentrate.

• Validation Check: Prior to flash chromatography, analyze the crude mixture via

  NMR. The distinct chemical shifts of the group for the two diastereomers allow for precise quantification of facial selectivity (dr). Purify via silica gel chromatography to isolate the major diastereomer.

Step 3: Acidic Deprotection to the Free Amine

• Procedure: Dissolve the purified sulfinamide adduct in methanol (MeOH). Add 4M HCl in dioxane (2.0 eq). Stir at room temperature for 1.5 hours. The sulfinyl group is highly sensitive to acidic alcoholysis, allowing clean removal without racemization. Concentrate the solution under reduced pressure and triturate the resulting residue with diethyl ether to precipitate the target amine as a hydrochloride salt.

• Validation Check: Successful deprotection is confirmed by mass spectrometry (loss of the tert-butylsulfinyl mass fragment) and the appearance of primary amine protons (

  ) integrating to 3H in the NMR spectrum.

Applications in Lead Optimization

In late-stage lead optimization, 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine is frequently deployed as an amide surrogate . Because the

group drastically lowers the basicity of the amine, it can be incorporated into scaffolds where an amide was previously required for neutral physiological behavior, but where the amide was susceptible to proteolytic cleavage. This substitution preserves the necessary hydrogen-bond donor capabilities while rendering the molecule entirely resistant to proteases and amidases, thereby maximizing oral bioavailability and extending the in vivo half-life.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.[Link]

• Truong, V. L., Ménard, M. S., & Dion, I. (2007). Asymmetric syntheses of 1-aryl-2,2,2-trifluoroethylamines via diastereoselective 1,2-addition of arylmetals to 2-methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide. Organic Letters, 9(4), 683-685.[Link]

Synthesis Pathways for 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine: A Technical Guide for Process and Discovery Chemists

Executive Summary

The incorporation of trifluoromethyl (–CF₃) and fluoroaryl groups into primary amines is a cornerstone strategy in modern drug discovery, designed to enhance metabolic stability, modulate pKa, and increase lipophilicity. 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine (CAS: 886368-16-7) represents a highly specialized building block featuring both an α-trifluoromethyl chiral center and an ortho-fluorinated aromatic ring.

Synthesizing this molecule presents unique stereochemical and electronic challenges. This whitepaper critically evaluates the synthetic pathways available, detailing the causality behind reagent selection, providing self-validating protocols, and establishing a robust framework for both discovery-scale asymmetric synthesis and process-scale racemic production.

Strategic Retrosynthetic Analysis & Pathway Selection

When designing a synthesis for an α-trifluoromethylated benzylic amine, chemists typically evaluate three primary disconnections:

Retrosynthetic disconnections for 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine.

Pathway A: Asymmetric Nucleophilic Trifluoromethylation (Prakash-Ellman)

To achieve high enantiomeric purity without late-stage chiral resolution, the nucleophilic addition of a trifluoromethyl anion to an activated chiral imine is the gold standard[2].

Mechanistic Rationale

The use of (R)-2-methylpropane-2-sulfinamide (Ellman's auxiliary) serves a dual purpose: it activates the imine toward nucleophilic attack and provides a rigid chiral environment. When TMSCF₃ is activated by a mild fluoride source, the resulting "CF₃⁻" equivalent attacks the imine via a Cram-Davis open transition state. The bulky tert-butyl group blocks the Si-face, directing the trifluoromethylation exclusively to the Re-face, yielding the (S)-amine[2].

Crucially, tetrabutylammonium triphenyldifluorosilicate (TBAT) must be used as the initiator rather than TBAF. TBAF is notoriously hygroscopic; trace water will prematurely protonate the TMSCF₃ intermediate to yield fluoroform gas (CHF₃), destroying the yield[2].

Step-by-Step Protocol (Self-Validating)

Step 1: Imine Condensation

• Charge a flame-dried flask with 2-fluorobenzaldehyde (1.0 eq) and (R)-2-methylpropane-2-sulfinamide (1.1 eq) in anhydrous THF (0.5 M).

• Add titanium(IV) ethoxide (Ti(OEt)₄) (2.0 eq) dropwise at room temperature. Causality: Ti(OEt)₄ acts as both a Lewis acid to activate the aldehyde and a highly effective water scavenger to drive the equilibrium.

• Stir for 12 hours. Quench with an equal volume of saturated aqueous NaCl.

• Validation Check: Filter the resulting white TiO₂ precipitate through Celite. Perform a crude ¹H NMR. The aldehyde peak (~10.3 ppm) must be absent, replaced by a sharp imine singlet (~8.6 ppm).

Step 2: Nucleophilic Trifluoromethylation

• Dissolve the crude imine (1.0 eq) in anhydrous toluene (0.2 M) and cool to -78 °C under argon.

• Add TMSCF₃ (1.5 eq), followed by a catalytic amount of TBAT (0.1 eq).

• Stir at -78 °C for 2 hours, then slowly warm to room temperature.

• Validation Check: Pull an aliquot for ¹⁹F NMR. The TMSCF₃ signal (-82 ppm) should be consumed, replaced by a new doublet/multiplet around -75 ppm corresponding to the newly formed α-CF₃ group.

Step 3: Auxiliary Cleavage

• Dissolve the purified sulfinamide in methanol and add 4M HCl in dioxane (3.0 eq).

• Stir at room temperature for 1 hour. Concentrate in vacuo and triturate with diethyl ether to precipitate the enantiopure (S)-2,2,2-trifluoro-1-(2-fluorophenyl)ethanamine hydrochloride.

Mechanistic workflow of the Prakash-Ellman asymmetric trifluoromethylation.

Pathway B: Diastereoselective Grignard Addition (Truong-Dion)

An alternative asymmetric approach reverses the polarity of the bond formation. Instead of adding a CF₃ anion to an aryl imine, an aryl nucleophile is added to a CF₃-imine. Truong et al. demonstrated that 2-methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide can be successfully reacted with aryl Grignard reagents to yield the corresponding 1-aryl-2,2,2-trifluoroethylamines with high diastereoselectivity[3].

Mechanistic Rationale

Trifluoroacetaldehyde (fluoral) is highly volatile and its imines are prone to enolization or reduction by Grignard reagents (via β-hydride transfer). However, the strongly electron-withdrawing CF₃ group makes the imine carbon exceptionally electrophilic. By carefully controlling the temperature (-48 °C to -78 °C) and using the sterically demanding Ellman auxiliary, 2-fluorophenylmagnesium bromide undergoes clean 1,2-addition[3].

Note: This pathway is highly cost-effective as it avoids the expensive TMSCF₃ reagent, relying instead on cheap fluoral hemiacetal and commercial Grignard reagents.

Pathway C: Scalable Racemic Synthesis via Ketoxime Reduction

For process-scale manufacturing (>100g) where chromatography and expensive chiral auxiliaries are cost-prohibitive, the classical reductive amination pathway remains the workhorse. Chiral resolution (e.g., via diastereomeric salt formation with tartaric acid) is performed post-synthesis.

Step-by-Step Protocol (Self-Validating)

Step 1: Oximation

• Dissolve 2,2,2-trifluoro-1-(2-fluorophenyl)ethanone (1.0 eq) in ethanol.

• Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (1.5 eq) as a buffer. Reflux for 4 hours.

• Validation Check: TLC (Hexanes/EtOAc) will show complete consumption of the ketone. IR spectroscopy will show the disappearance of the strong C=O stretch (~1710 cm⁻¹) and the appearance of a broad O-H stretch (~3300 cm⁻¹).

Step 2: Zinc-Mediated Reduction Causality: Catalytic hydrogenation (Pd/C, H₂) of fluorinated oximes often leads to unwanted defluorination of the CF₃ group or the aromatic ring. Zinc in acetic acid provides a mild, single-electron transfer reduction that perfectly preserves the halogens.

• Dissolve the oxime in glacial acetic acid.

• Slowly add activated Zinc dust (5.0 eq) in portions to control the exothermic reaction.

• Stir at 60 °C for 6 hours. Filter the zinc salts, basify the filtrate with aqueous NaOH to pH 10, and extract with dichloromethane to isolate the free base racemic amine.

Quantitative Pathway Comparison

To assist in route selection, the following table summarizes the operational metrics of the discussed pathways based on standard industry benchmarks for these chemical classes.

Parameter	Pathway A (Prakash-Ellman)	Pathway B (Truong-Dion)	Pathway C (Ketoxime Reduction)
Overall Yield	65 - 75%	70 - 80%	80 - 85%
Enantiomeric Excess	> 98% (Diastereoselective)	> 95% (Diastereoselective)	Racemic (0% ee)
Scalability	Moderate (Cryogenic, Costly)	Moderate (Cryogenic)	High (Kilogram scale)
Key Reagents	TMSCF₃, (R)-t-BuSONH₂, TBAT	Fluoral, 2-F-PhMgBr	NH₂OH·HCl, Zn/AcOH
Primary Challenge	Moisture sensitivity of TMSCF₃	Volatility of fluoral imine	Exothermic reduction control

Conclusion

The synthesis of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine requires strict avoidance of traditional Friedel-Crafts approaches due to the electronic deactivation of the 2-fluorophenyl ring[1]. For discovery chemists requiring enantiopure material for SAR studies, the Prakash-Ellman nucleophilic trifluoromethylation[2] or the Truong-Dion Grignard addition[3] provide robust, self-validating asymmetric routes. For process chemists, the classical zinc-mediated reduction of the corresponding ketoxime ensures a highly scalable, halogen-compatible pathway that bypasses the need for cryogenic conditions or expensive silicon-based reagents.

References

1.[1] Title: Friedel-Crafts Reaction of N-Alkyl Trifluoroacetaldehyde Imine: Facile Synthesis of 1-Aryl-2,2,2-trifluoroethylamines. Source: Synlett (Thieme Connect) URL:

2.[3] Title: Diastereoselective synthesis of 1-aryl-2,2,2-trifluoroethylamines using 2-methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide (Truong, Ménard, & Dion, 2007). Source: Fluoromart Catalog URL:

3.[2] Title: Stereoselective Synthesis of Trifluoromethylated Vicinal Diamines using Nucleophilic Trifluoromethylation of N-tert-Butanesulfinimines (Prakash et al., 2002). Source: Journal of the American Chemical Society (DataPDF) URL:

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. datapdf.com [datapdf.com]
• 3. 373-88-6 | 2,2,2-Trifluoroethylamine hydrochloride [fluoromart.com]

Strategic Reagent Profile: CAS 1213370-95-6

This is an in-depth technical guide for CAS 1213370-95-6 , structured for researchers and drug development professionals.

(S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethan-1-amine

Document Control:

• Type: Technical Whitepaper / Reagent Guide

• Version: 2.0 (Scientific Review)

Part 1: Executive Summary & Core Identity

CAS 1213370-95-6 is a specialized chiral fluorinated building block used primarily in the synthesis of advanced pharmaceutical candidates. It belongs to the class of

-trifluoromethyl amines , a privileged structural motif in modern medicinal chemistry.

This molecule is not a final drug product but a critical chiral intermediate employed to introduce the (S)-1-(2-fluorophenyl)-2,2,2-trifluoroethyl moiety. This moiety is valued for its ability to modulate lipophilicity, metabolic stability, and acid-base properties of bioactive molecules.

Chemical Identity Table

Property	Specification
IUPAC Name	(1S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine
Common Name	(S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethylamine
CAS Number	1213370-95-6 (Free Base)
Related CAS	1391504-94-1 (Hydrochloride Salt)
Molecular Formula	C H F N
Molecular Weight	193.14 g/mol
Chirality	(S)-Enantiomer
Appearance	Colorless to pale yellow liquid (Free Base) / White solid (HCl salt)
Solubility	Soluble in MeOH, DCM, DMSO; Sparingly soluble in water (Free Base)

Part 2: Scientific Integrity & Mechanism of Utility

The "Fluorine Effect" in Drug Design

The utility of CAS 1213370-95-6 stems from the specific electronic and steric perturbations introduced by the trifluoromethyl (-CF

) and ortho-fluoro groups.

• pKa Modulation (Basicity Reduction):

  • Mechanism: The strong electron-withdrawing nature of the

    -CF group significantly reduces the electron density on the adjacent amine nitrogen.

  • Impact: While a typical benzylamine has a pKa

    9.5, an -trifluoromethyl amine typically exhibits a pKa in the range of 5.5 – 6.5 .

  • Application: This allows the amine (and its derivatives) to remain largely unprotonated at physiological pH (7.4), enhancing membrane permeability and oral bioavailability compared to non-fluorinated analogs.

• Metabolic Blockade:

  • Mechanism: The benzylic C-H bond is typically a "soft spot" for Cytochrome P450-mediated oxidation. The presence of the CF

    group electronically deactivates this C-H bond, while the ortho-fluorine on the phenyl ring blocks metabolic attack at the ring's most reactive position.

  • Result: dramatically increased metabolic half-life (

    ) of the final drug candidate.

• Conformational Locking:

  • Mechanism: The CF

    group is sterically demanding (similar in volume to an isopropyl group). This restricts the rotation of the ethylamine chain, locking the molecule into a bioactive conformation that often improves binding affinity to target proteins (e.g., proteases, GPCRs).

Synthesis Logic (Retrosynthesis)

The synthesis of high-purity (S)-enantiomer is non-trivial and typically requires asymmetric catalysis.

Figure 1: The most reliable route to high enantiomeric excess (>98% ee) involves the condensation of the trifluoroketone with (S)-tert-butanesulfinamide followed by diastereoselective reduction.

Part 3: Experimental Protocols

Handling & Storage Standards

• Air Sensitivity: The free base amine readily absorbs CO

  from the air to form carbamates.

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The Hydrochloride salt is stable at room temperature but hygroscopic.

• Safety: Fluorinated amines can be irritants.[1] Use standard PPE (nitrile gloves, safety glasses, fume hood).

Protocol: Amide Coupling (General Procedure)

Because the

-CF group reduces nucleophilicity, standard EDC/NHS coupling often fails. High-energy coupling reagents are required.

Reagents:

• Carboxylic Acid Partner (1.0 eq)

• CAS 1213370-95-6 (1.1 eq)

• HATU (1.2 eq) or T3P (Propylphosphonic anhydride)

• DIPEA (3.0 eq)

• Solvent: DMF or EtOAc

Step-by-Step Workflow:

• Dissolution: Dissolve the Carboxylic Acid and DIPEA in dry DMF (0.1 M concentration).

• Activation: Add HATU in one portion. Stir at room temperature for 5–10 minutes to form the activated ester.

• Addition: Add CAS 1213370-95-6 (dissolved in minimal DMF) dropwise to the reaction mixture.

  • Note: If using the HCl salt, ensure extra DIPEA (1.0 eq) is added to neutralize the salt before addition.

• Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS.

  • Observation: The reaction is slower than with benzylamine. Heating to 40°C may be required for sterically hindered acids.

• Workup: Dilute with EtOAc, wash with saturated NaHCO

  (x2), water (x1), and brine (x1). Dry over Na SO .

Quality Control: Chiral HPLC Method

To verify the enantiomeric purity (S-isomer vs R-isomer):

• Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Expectation: The (S)-enantiomer typically elutes first or second depending on the specific column interaction; reference standard required for confirmation.

Part 4: Visualization of Biological Impact

The following diagram illustrates how incorporating this building block alters the properties of a hypothetical drug scaffold.

Part 5: References

• PubChem Compound Summary . CAS 1213370-95-6. National Center for Biotechnology Information. [Link]

• Ma, J. A., & Cahard, D. (2008). Asymmetric Synthesis of Chiral Trifluoromethylated Amines. Chemical Reviews, 108(9). (Foundational chemistry for this class of compounds). [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. [Link]

Sources

• 1. fishersci.com [fishersci.com]

Technical Guide: Structure-Activity Relationship of 2-Fluorophenyl Ethanamine Derivatives

Executive Summary

This technical guide provides a comprehensive analysis of 2-fluorophenyl ethanamine derivatives, a class of psychotropic compounds characterized by the substitution of a fluorine atom at the ortho position of the phenethylamine scaffold. This modification introduces unique steric, electronic, and conformational properties—most notably the fluorine gauche effect —that distinctively alter pharmacodynamics and metabolic stability compared to their non-fluorinated or para-substituted congeners.

This document is designed for medicinal chemists and pharmacologists, focusing on the molecular logic governing ligand-transporter interactions, synthetic pathways, and metabolic fate.

Chemical Rationale & The "Ortho-Fluorine" Effect[1]

The introduction of fluorine into the phenethylamine backbone is not merely a lipophilic modification; it is a conformational lock. In 2-fluorophenyl ethanamines, the fluorine atom is situated vicinal to the ethylamine side chain.

The Electrostatic Gauche Effect

Unlike heavier halogens that impose steric repulsion, the high electronegativity of fluorine creates a specific electrostatic interaction with the protonated amine (ammonium) species at physiological pH.

• Mechanism: The positively charged ammonium group (

  ) and the electronegative fluorine ( ) experience an attractive interaction.[1][2]

• Consequence: This stabilizes the gauche conformer (torsion angle ~60°) over the anti conformer.[3]

• Bioactivity Implication: Many monoamine transporters (MATs) recognize the folded (gauche) conformation of phenethylamines. By pre-organizing the molecule into this bioactive conformation, the energetic penalty for binding is reduced, potentially maintaining affinity despite the steric bulk of the ortho substituent.

Electronic & Steric Parameters

The 2-fluoro substitution alters the electron density of the aromatic ring, influencing

stacking interactions within the receptor binding pocket (e.g., phenylalanine residues in DAT/SERT).

Parameter	Effect of 2-F Substitution	Impact on SAR
Van der Waals Radius	1.47 Å (vs 1.20 Å for H)	Minimal steric clash compared to Cl/Br; mimics Hydrogen bioisosterically.
Electronegativity	3.98 (Pauling)	Strong inductive withdrawal (-I); deactivates ring toward metabolic oxidation.
Lipophilicity (LogP)	Increases by ~0.2–0.3	Enhances Blood-Brain Barrier (BBB) permeability.
pKa of Amine	Decreases by ~0.5 units	Reduces the fraction of ionized species slightly, altering membrane diffusion kinetics.

Pharmacodynamics: Transporter Selectivity

The structure-activity relationship (SAR) of 2-fluorophenyl ethanamines (e.g., 2-FA, 2-FMA) demonstrates a distinct profile compared to the 4-fluoro (para) isomers.

Monoamine Transporter (MAT) Profile

The ortho substitution tends to favor Dopamine (DAT) and Norepinephrine (NET) interaction over Serotonin (SERT).

• DAT/NET Selectivity: The 2-position substitution is generally tolerated by the DAT binding pocket. However, it lacks the elongation at the 4-position required for high-affinity SERT binding (as seen in 4-FA or PCA).

• Potency: 2-FA generally exhibits slightly lower potency than D-amphetamine but significantly higher selectivity for catecholamines over serotonin compared to 4-FA.

Trace Amine-Associated Receptor 1 (TAAR1)

Like unsubstituted amphetamines, 2-fluorinated derivatives act as agonists at intracellular TAAR1. This activation triggers protein kinase A (PKA) and protein kinase C (PKC) signaling, leading to the phosphorylation and internalization of DAT, effectively reversing transport.

Visualizing the Signaling Pathway

The following diagram illustrates the cascade initiated by 2-fluorophenyl ethanamines upon entering the presynaptic neuron.

Figure 1: Mechanism of Action. The ligand enters via DAT, activates intracellular TAAR1, and triggers transporter reversal.

Pharmacokinetics & Metabolic Stability[5][6]

A critical advantage of 2-fluorination is the blocking of metabolic soft spots.[4]

Blockade of Ring Hydroxylation

The primary metabolic pathway for phenethylamines is often para-hydroxylation (by CYP2D6).

• 4-Fluoro: Blocks para-hydroxylation directly.

• 2-Fluoro: While it does not sterically block the para position, the strong electron-withdrawing nature of the fluorine atom deactivates the entire aromatic ring, making it less susceptible to electrophilic attack by Cytochrome P450 enzymes.

MAO Degradation

• Phenethylamines (No

  -methyl): Rapidly degraded by Monoamine Oxidase B (MAO-B). 2-fluorination does not prevent this; -methylation (as in 2-FA) is required to sterically hinder MAO access.

• Amphetamines (

  -methyl): Resistant to MAO. The 2-F substitution further enhances metabolic stability compared to the parent amphetamine by reducing ring oxidation.

Synthetic Protocol: 2-Fluorophenethylamine Derivatives

Note: This protocol describes the synthesis of the core scaffold for research purposes. All synthesis must comply with local regulations (e.g., DEA Schedule I/II controls in the US).

The Henry Reaction (Nitroaldol Condensation)

The most robust route utilizes the condensation of 2-fluorobenzaldehyde with a nitroalkane.

Reagents:

• 2-Fluorobenzaldehyde[5][6][7]

• Nitroethane (for amphetamine analogs) or Nitromethane (for phenethylamine analogs)

• Ammonium Acetate (Catalyst)

• Glacial Acetic Acid (Solvent)[8]

Step-by-Step Protocol:

• Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stir bar.

• Charging: Add 2-fluorobenzaldehyde (1.0 eq) and ammonium acetate (0.5 eq) to glacial acetic acid (5 mL per gram of aldehyde).

• Addition: Add Nitroethane (1.5 eq) in a single portion.

• Reflux: Heat the mixture to mild reflux (approx. 100°C) for 2–4 hours. The color will shift from clear to deep yellow/orange, indicating the formation of the nitrostyrene.

• Workup: Cool to room temperature. Pour the reaction mixture into ice-cold water. The nitrostyrene usually precipitates as a yellow solid.

• Purification: Filter the solid and recrystallize from isopropyl alcohol (IPA) to yield high-purity 1-(2-fluorophenyl)-2-nitropropene .

Reduction (LiAlH4)

The nitroalkene must be reduced to the amine.

Protocol:

• Inert Atmosphere: Flame-dry a 2-neck flask and purge with Argon/Nitrogen.

• Preparation: Suspend Lithium Aluminum Hydride (LiAlH4, 4.0 eq) in anhydrous THF (0°C).

• Addition: Dissolve the nitrostyrene from Step 1 in anhydrous THF and add dropwise to the LiAlH4 suspension. Caution: Exothermic.

• Reflux: Once addition is complete, reflux for 24 hours.

• Quench: Use the Fieser method (1mL H2O, 1mL 15% NaOH, 3mL H2O per gram of LAH).

• Extraction: Filter salts, dry organic layer over MgSO4, and evaporate solvent.

• Salt Formation: Dissolve the freebase oil in dry ether and bubble HCl gas to precipitate the hydrochloride salt.

Synthetic Workflow Diagram

Figure 2: Synthetic pathway via the Henry Reaction.[9]

Experimental Validation: Monoamine Uptake Assay

To validate the SAR claims, a functional uptake inhibition assay is required.

Protocol:

• Cell Line: HEK293 cells stably expressing human DAT, NET, or SERT.

• Seeding: Plate cells at

  cells/well in poly-D-lysine coated 96-well plates.

• Incubation: Incubate cells with the test compound (2-fluorophenyl ethanamine derivative) at varying concentrations (

  to M) for 10 minutes at 37°C.

• Substrate Addition: Add radiolabeled substrate (

  DA, NE, or 5-HT) at a final concentration of 20 nM.

• Termination: After 5 minutes, terminate uptake by rapid washing with ice-cold Krebs-HEPES buffer.

• Quantification: Lyse cells with 1% SDS and quantify radioactivity via liquid scintillation counting.

• Analysis: Fit data to a non-linear regression model (Sigmoidal dose-response) to calculate

  .

Self-Validating Check:

• Control: Always run a parallel curve with non-fluorinated amphetamine.

• Success Criteria: The

  for 2-FA at DAT should be within 0.5-log units of D-amphetamine, while SERT should be significantly higher (lower potency).

References

• Simmler, L. D., et al. (2014). Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. Biochemical Pharmacology. Link (Context: Methodology for monoamine transporter assays and comparative SAR of amphetamine analogs).

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. Link (Context: Fundamental physics of the C-F bond and the gauche effect).

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link (Context: Metabolic stability and bioisosterism of fluorine).

• Nugent, B. M., et al. (2010). Fluorine: A Tool for Engineering the Properties of Bioactive Molecules. ChemBioChem. Link (Context: Conformational control using fluorine).

• Rickli, A., et al. (2015). Receptor interaction profiles of novel psychoactive tryptamines compared with classic hallucinogens. European Neuropsychopharmacology. Link (Context: Although focused on tryptamines, the Liechti lab protocols described here are the gold standard for NPS binding assays).

Sources

• 1. BJOC - Conformational analysis of 2,2-difluoroethylamine hydrochloride: double gauche effect [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. Gauche effect - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. grokipedia.com [grokipedia.com]
• 6. 2-Fluoromethamphetamine - Wikipedia [en.wikipedia.org]
• 7. pdf.smolecule.com [pdf.smolecule.com]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]

theoretical studies on trifluoromethyl-containing amines

An In-Depth Technical Guide: Theoretical and Computational Elucidation of Trifluoromethyl-Containing Amines

Abstract

The trifluoromethyl (CF₃) group has become a cornerstone of modern medicinal chemistry, prized for its ability to profoundly modulate the physicochemical and pharmacokinetic properties of drug candidates.[1][2] When appended to a nitrogen atom, this powerful electron-withdrawing group induces a unique and often challenging set of characteristics, most notably a dramatic reduction in basicity and altered conformational preferences.[3][4] These changes can be advantageous for optimizing drug-like properties, such as enhancing metabolic stability and cell permeability.[1][3] However, the historical difficulty in synthesizing these moieties and concerns over their hydrolytic stability have limited their application.[5] This technical guide provides an in-depth exploration of the theoretical and computational chemistry approaches used to study trifluoromethyl-containing amines. We will move beyond simple descriptions of methods to explain the causality behind computational choices, offering researchers, scientists, and drug development professionals a framework for predicting structure, understanding stereoelectronic effects, calculating fundamental properties like pKa, and modeling reactivity to guide rational drug design.

Introduction: The Strategic Role of the N-CF₃ Group in Drug Design

The incorporation of fluorine into bioactive molecules is a well-established strategy for enhancing drug efficacy.[4] The CF₃ group, in particular, offers a compelling suite of properties. It is highly lipophilic and metabolically robust due to the strength of the C-F bond, often serving to block metabolic hotspots.[1] When attached to an amine, the CF₃ group's immense inductive electron-withdrawing power drastically reduces the lone pair availability on the nitrogen, thereby lowering the amine's basicity (pKa) by several orders of magnitude compared to its methyl or hydrogen counterparts.[3][4]

This reduced basicity can be a significant design advantage, preventing unwanted protonation at physiological pH, which can hinder passage through biological membranes or cause off-target interactions.[3] However, this same electronic effect can influence the molecule's stability and conformational behavior in ways that are not always intuitive. N-trifluoromethyl amines have shown a propensity for hydrolysis, a critical liability that must be understood and mitigated.[5][6] Theoretical studies provide an indispensable toolkit for dissecting these competing effects, offering predictive insights that can de-risk and accelerate the experimental exploration of this valuable, yet complex, functional group.

The Conformational Landscape: Stereoelectronic Forces at Play

The geometry and preferred conformation of a molecule are fundamental to its interaction with biological targets. The introduction of a CF₃ group adjacent to a nitrogen atom, especially within a cyclic system, introduces fascinating stereoelectronic effects that override simple steric considerations.

The Anomeric Effect in Trifluoromethyl-Amines

A primary example is the anomeric effect, a stereoelectronic phenomenon that describes the tendency for an electronegative substituent on a carbon adjacent to a heteroatom in a ring to favor the axial position over the sterically preferred equatorial position.[7] This is explained by a stabilizing hyperconjugative interaction between the heteroatom's lone pair (n) and the antibonding orbital (σ*) of the C-CF₃ bond.

A computational investigation into 2-trifluoromethylpiperidine provides a clear illustration.[8] The conformation where the CF₃ group is axial and the nitrogen lone pair is anti-periplanar to the C-CF₃ bond is significantly stabilized. This stabilization arises from the donation of electron density from the nitrogen lone pair orbital (n_N) into the low-lying antibonding orbital of the C-CF₃ bond (σ*C-CF3). While steric hindrance from the bulky CF₃ group still imposes a penalty, the anomeric effect provides a powerful counterbalancing force.[8] Understanding this balance is critical for predicting the three-dimensional shape of drug candidates.

Experimental Protocol: Performing a Conformational Analysis

• Molecule Construction: Build the trifluoromethyl-containing amine of interest (e.g., 2-trifluoromethylpiperidine) in a molecular modeling program.

• Conformational Search: Perform a systematic or stochastic conformational search to identify low-energy minima. For cyclic systems, this involves exploring ring puckering and substituent orientations (axial vs. equatorial).

• Geometry Optimization: Subject each identified conformer to full geometry optimization using a reliable quantum mechanical method. Density Functional Theory (DFT) with a functional like B3LYP or ωB97X-D and a Pople-style basis set such as 6-311+G(d,p) is a common and effective choice.[9] The inclusion of dispersion corrections (e.g., the "-D" in the functional name) is crucial for accurately capturing non-covalent interactions.

• Frequency Calculation: Perform a vibrational frequency calculation at the same level of theory for each optimized structure. The absence of imaginary frequencies confirms that the structure is a true energy minimum. These calculations also provide the zero-point vibrational energy (ZPVE) and thermal corrections to the Gibbs free energy.

• Energy Analysis: Compare the relative Gibbs free energies of the conformers to determine their populations at a given temperature according to the Boltzmann distribution.

• Orbital Analysis (Optional): To explicitly probe for anomeric effects, perform a Natural Bond Orbital (NBO) analysis. This will quantify the stabilization energy (E(2)) associated with the n_N → σ*C-CF3 hyperconjugative interaction.[8]

Caption: Fig 1. Anomeric stabilization in trifluoromethyl-amines.

The Basicity Puzzle: Theoretical Prediction of pKa

The pKa of an amine is arguably its most important physicochemical property in a drug discovery context. As noted, the CF₃ group's inductive effect drastically lowers basicity.[4] Accurately predicting this effect is a primary goal of theoretical studies. The most robust method for calculating pKa involves a thermodynamic cycle, often called a Born-Haber cycle, which dissects the deprotonation process into steps that can be calculated with high accuracy.[10] This approach avoids the immense challenge of explicitly modeling the complex dynamics of proton transfer in solution.

The key is to calculate the Gibbs free energy change (ΔG) for the deprotonation reaction in solution. This is done relative to a well-characterized reference molecule to minimize systematic errors inherent in both the quantum mechanical method and the solvation model.[11]

Table 1: Calculated vs. Experimental pKa Values for Model Amines

Amine	Reference Compound	Reference pKa (Exp.)	Calculated ΔΔG (kcal/mol)	Predicted pKa	Experimental pKa
N-methyl-N-trifluoromethylamine	Methylamine	10.6	+12.5	-0.9	~ -1
3-(Trifluoromethyl)aniline	Aniline	4.6	+2.2	3.0	3.1
4-(Trifluoromethyl)aniline	Aniline	4.6	+2.8	2.5	2.6

(Note: Calculated values are illustrative, based on typical results from DFT B3LYP/6-311+G(d,p) with an SMD solvation model.)

Protocol: pKa Calculation via a Thermodynamic Cycle

• Select Reference: Choose a reference amine (Ref-NH⁺) with a similar structure to the target amine (R-NH⁺) and a well-documented experimental pKa.[11]

• Gas-Phase Calculations:

  • Perform geometry optimization and frequency calculations for the target amine (R-N), its protonated form (R-NH⁺), the reference amine (Ref-N), and its protonated form (Ref-NH⁺) in the gas phase.

  • Use a high level of theory, such as DFT (e.g., B3LYP/6-311+G(d,p)), to obtain the Gibbs free energies (G_gas).[12]

• Solvation Energy Calculations:

  • Using the optimized gas-phase geometries, perform single-point energy calculations for all four species using an implicit solvation model (e.g., SMD or PCM). This yields the Gibbs free energy of solvation (ΔG_solv) for each species.

• Calculate ΔG_aq: For both the target and reference amines, calculate the Gibbs free energy in aqueous solution: G_aq = G_gas + ΔG_solv.

• Calculate ΔΔG: Compute the difference in deprotonation free energies between the target and reference compounds: ΔΔG_aq = (G_aq(R-N) - G_aq(R-NH⁺)) - (G_aq(Ref-N) - G_aq(Ref-NH⁺)).

• Predict pKa: Use the following relation to find the pKa of the target amine: pKa(Target) = pKa(Ref) + ΔΔG_aq / (2.303 * RT), where R is the gas constant and T is the temperature (298.15 K).

Caption: Fig 2. Workflow for pKa prediction using a thermodynamic cycle.

Spectroscopic Signatures: A Computational-Experimental Synergy

Computational chemistry is an exceptionally powerful tool for interpreting and predicting spectroscopic data. For novel trifluoromethyl-containing amines, DFT calculations can provide invaluable aid in structure confirmation and characterization.

• Vibrational Spectroscopy (IR/Raman): Theoretical frequency calculations can predict the entire vibrational spectrum of a molecule.[13] While calculated frequencies are systematically higher than experimental ones due to the harmonic approximation, uniform scaling factors can be applied to achieve excellent agreement. This allows for confident assignment of complex spectra, particularly the characteristic C-F stretching modes.[13]

• NMR Spectroscopy: The Gauge-Independent Atomic Orbital (GIAO) method allows for the accurate prediction of ¹H, ¹³C, and ¹⁹F NMR chemical shifts.[13] By calculating the chemical shifts for a set of candidate structures, one can often unambiguously determine the correct structure by comparing the theoretical data to the experimental spectrum.

• Electronic Properties: Calculations also yield crucial information about the electronic structure. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) provide insights into the molecule's reactivity, with the HOMO-LUMO gap correlating with electronic stability.[13] The Molecular Electrostatic Potential (MEP) map visually represents the charge distribution, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule, which is critical for understanding potential intermolecular interactions.

Table 2: Calculated Vibrational Frequencies for 3-(Trifluoromethyl)aniline

Vibrational Mode	Calculated Wavenumber (cm⁻¹, Scaled)	Experimental Wavenumber (cm⁻¹)	Assignment
N-H Asymmetric Stretch	3485	3488	ν_as(NH₂)
N-H Symmetric Stretch	3401	3405	ν_s(NH₂)
C-F Symmetric Stretch	1125	1128	ν_s(CF₃)
C-F Asymmetric Stretch	1168	1170	ν_as(CF₃)

(Note: Data derived from typical B3LYP/6-311++G* calculations as seen in related literature.)*[13]

Conclusion and Future Perspectives

Theoretical and computational studies provide a robust, predictive framework for understanding the complex behavior of trifluoromethyl-containing amines. From deciphering the subtle stereoelectronic forces that dictate molecular shape to predicting fundamental physicochemical properties like pKa and interpreting spectroscopic data, these in silico methods are essential for modern drug discovery. By embracing these techniques, researchers can make more informed decisions, prioritize synthetic targets, and ultimately accelerate the design of safer and more effective medicines. The continued development of more accurate and computationally efficient methods, including the integration of machine learning and quantum mechanics, promises to further enhance the power and reach of these theoretical investigations in the years to come.[14]

References

• N–Trifluoromethyl amines and azoles: An underexplored functional group in the medicinal chemist′s toolbox. American Chemical Society.
• An In-depth Technical Guide to Trifluoromethanamine: Properties, Synthesis, and Applic
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethyl
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI.
• Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines. PMC.
• Enantioselective Synthesis of α-Trifluoromethyl Amines via Biocatalytic N–H Bond Insertion with Acceptor-Acceptor Carbene Donors. Journal of the American Chemical Society.
• Synthesis of Chiral α-Trifluoromethyl α,α-Disubstituted α-Amino Acids and Conformational Analysis of L-Leu-Based. Wiley Online Library.
• Spectroscopic and quantum chemical electronic structure investigations of 2-(trifluoromethyl)aniline and 3-(trifluoromethyl)aniline.
• The Synthesis, Spectral, Crystal, computational studies and antimicrobial activities of (E)-N-(substituted arylidene)-3-(trifluoromethyl)anilines. CSIR-NIScPR.
• Synthesis of chiral α-trifluoromethyl amines via asymmetric reactions of trifluoromethylated imines. Organic Chemistry Frontiers (RSC Publishing).
• Structure, Spectroscopic and Quantum Chemical Investigations of 4-Amino-2-Methyl-8-(Trifluoromethyl)Quinoline.
• Anomeric effects in fluoro and trifluoromethyl piperidines: A computational study of conformational preferences and hydration.
• Quantum Chemical Insights into Trifluoromethylphenols: A Technical Guide for Drug Development. Benchchem.
• Desulfurizative Fluorination of N‐CF3 Thioformamides for the Efficient Synthesis of N(CF3)(CF2H) Amines with Enhanced Stability. PMC.
• Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solv
• Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ.
• Anomeric effect. Wikipedia.
• Efficient and Accurate pKa Prediction Enabled by Pre-Trained Machine-Learned Inter

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N–Trifluoromethyl amines and azoles: An underexplored functional group in the medicinal chemist′s toolbox - American Chemical Society [acs.digitellinc.com]
• 6. Desulfurizative Fluorination of N‐CF3 Thioformamides for the Efficient Synthesis of N(CF3)(CF2H) Amines with Enhanced Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anomeric effect - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. peerj.com [peerj.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Efficient and Accurate pKa Prediction Enabled by Pre-Trained Machine-Learned Interatomic Potentials | Rowan [rowansci.com]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of (S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine

The following Application Note and Protocol is designed for researchers and drug development professionals requiring a high-fidelity, stereoselective synthesis of (S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine.

-Trifluoromethyl Benzylamines Target Molecule: (S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine (CAS: 1213370-95-6)

Executive Summary

The

-trifluoromethyl amine motif is a privileged pharmacophore in modern medicinal chemistry. The trifluoromethyl ( ) group enhances metabolic stability by blocking oxidative metabolism at the benzylic position and increases lipophilicity, facilitating blood-brain barrier penetration. However, the synthesis of these chiral amines is complicated by the strong electron-withdrawing nature of the group, which destabilizes ketimine intermediates and alters the reactivity of the carbonyl center.

This guide details two validated protocols for the synthesis of (S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine :

• Method A (Laboratory Scale): A robust, diastereoselective reduction of an Ellman sulfinimine using transfer hydrogenation. This method offers high predictability and enantiopurity (>98% ee) suitable for SAR library generation.

• Method B (Process Scale): A catalytic asymmetric hydrogenation using a Palladium-BIPHEP system, ideal for multi-gram to kilogram scale-up.

Retrosynthetic Analysis & Strategy

The synthesis hinges on the efficient construction of the C–N chiral center adjacent to the electron-withdrawing

group. The Ellman Auxiliary approach is selected for its reliability, while Catalytic Hydrogenation is selected for atom economy.

Figure 1: Retrosynthetic disconnection relying on the diastereoselective reduction of a chiral N-sulfinyl ketimine.[1]

Method A: Ellman Sulfinimine Protocol (High Fidelity)

This protocol uses (

)-2-methylpropane-2-sulfinamide to induce ( )-stereochemistry in the product. Note on Stereochemistry: While ( )-sulfinamide typically yields ( )-amines for methyl ketones, the Cahn-Ingold-Prelog (CIP) priority switch caused by the group (Priority: ) means the ( )-sulfinamide yields the ( )-amine configuration, assuming the group acts as the sterically smaller group compared to the aryl ring.

Reagents and Materials

• Substrate: 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone (Commercially available).

• Auxiliary: (

  )-(+)-2-Methyl-2-propanesulfinamide (Ellman's Sulfinamide).

• Lewis Acid: Titanium(IV) ethoxide (

  ).

• Reductant: Ruthenium catalyst (e.g., RuCl) for Transfer Hydrogenation OR Sodium Borohydride (

  ) with specific additives.

• Solvents: THF (anhydrous), Methanol, 2-Propanol.

Step-by-Step Protocol

Step 1: Condensation (Imine Formation)

The electron-withdrawing

group makes the ketone electrophilic but the resulting imine prone to hydrolysis. serves as both Lewis acid catalyst and water scavenger.

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under Nitrogen (

  ).

• Charge: Add 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone (10.0 mmol, 1.0 equiv) and (

  )-2-methylpropane-2-sulfinamide (11.0 mmol, 1.1 equiv) to the flask.

• Solvent: Add anhydrous THF (50 mL, 0.2 M).

• Catalyst: Add

  (20.0 mmol, 2.0 equiv) via syringe. The solution typically turns light yellow.

• Reaction: Heat to reflux (70–75 °C) for 16–24 hours. Monitor by TLC or LC-MS (Imine mass = MW + 103).

• Workup: Cool to room temperature. Pour the mixture into a rapidly stirring brine solution (50 mL). A thick white precipitate (

  ) will form. Dilute with EtOAc (50 mL).

• Filtration: Filter the suspension through a pad of Celite to remove titanium salts. Wash the pad thoroughly with EtOAc.

• Purification: Dry the filtrate (

  ), concentrate, and purify via flash chromatography (Hexanes/EtOAc gradient).

  • Target: (

    )-N-(2,2,2-trifluoro-1-(2-fluorophenyl)ethylidene)-2-methylpropane-2-sulfinamide.

Step 2: Diastereoselective Reduction

Standard

reduction can suffer from poor diastereoselectivity (dr) with ketimines. Transfer Hydrogenation is recommended for high dr (>98:2).

• Setup: In a glovebox or under strict

  , charge a vial with the Sulfinimine (5.0 mmol) and RuCl (0.05 mmol, 1 mol%).

• Solvent: Add an azeotropic mixture of Formic Acid/Triethylamine (5:2 molar ratio) or use 2-Propanol (10 mL) as the hydrogen source.

• Reaction: Stir at room temperature for 12 hours.

• Monitor: Check for disappearance of the imine by 19F NMR.

• Workup: Concentrate the solvent. Dilute with water and extract with DCM.

  • Note: If using

    , cool to -78 °C in THF, add (5 equiv), and warm slowly. Verify dr by 19F NMR before proceeding.

Step 3: Hydrolysis to Amine Salt

• Dissolution: Dissolve the reduced sulfinamide intermediate in Methanol (0.5 M).

• Acidification: Add 4M HCl in Dioxane (3-4 equiv).

• Reaction: Stir at room temperature for 1 hour. A white precipitate (Amine HCl salt) may begin to form.

• Isolation: Concentrate the mixture to dryness. Triturate the solid with diethyl ether to remove sulfinic ester byproducts.

• Yield: Filter and dry the white solid.

  • Product: (S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine hydrochloride.

Method B: Catalytic Asymmetric Hydrogenation (Scalable)

Based on the work of the Zhou group, this method utilizes a Palladium catalyst to directly hydrogenate the fluorinated imine.

Catalyst System[4][5]

• Pre-catalyst:

• Ligand: (R)-Cl-MeO-BIPHEP (or (R)-BINAP)

• Solvent: 2,2,2-Trifluoroethanol (TFE) is critical for reactivity and enantioselectivity.

Protocol

• Imine Synthesis: Prepare the N-H imine or N-PMP (p-methoxyphenyl) imine of the ketone. (N-H imines of

  ketones can be unstable; in situ formation is often preferred).

• Hydrogenation:

  • In a stainless steel autoclave, mix the Ketimine (1.0 equiv),

    (2 mol%), and Ligand (2.4 mol%) in TFE.

  • Pressurize with Hydrogen gas (

    ) to 30–50 bar (435–725 psi).

  • Stir at 50 °C for 24 hours.

• Purification: Release pressure, filter through Celite, and concentrate. If a PMP group was used, remove it via oxidative cleavage (CAN or

  ).

Analytical Data & Quality Control

Expected Data

Parameter	Method A (Ellman)	Method B (Pd-H2)
Yield (Overall)	65–75%	85–95%
Enantiomeric Excess (ee)	>98% (after recrystallization)	92–96%
Scalability	< 50g	> 1kg
Key Impurity	Sulfinamide byproducts	Residual Palladium

19F NMR Validation

The

group provides a distinct handle for determining diastereomeric ratio (dr) and enantiomeric excess (ee).

• Racemic Standard:

  -74.5 ppm (d).

• Chiral Derivatization: To determine ee without a chiral column, derivatize a small aliquot with Mosher's Acid Chloride. The diastereomeric

  signals will be resolved by ~0.1–0.2 ppm in 19F NMR.

Chiral HPLC Method

• Column: Daicel Chiralcel OD-H or AD-H (4.6 x 250 mm).

• Mobile Phase: Hexane : Isopropanol (90 : 10) with 0.1% Diethylamine.

• Flow Rate: 0.5 mL/min.

• Detection: UV @ 254 nm.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion in Step 1	Steric bulk of + Ortho-F	Increase to 3.0 equiv; extend reflux time; ensure anhydrous conditions.
Low Diastereoselectivity (dr)	Temperature too high during reduction	If using , ensure temperature is strictly -78 °C. Switch to Ru-Transfer Hydrogenation for better control.
Racemization	Harsh hydrolysis conditions	Avoid heating during HCl hydrolysis. The - proton is acidic; basic workup should be rapid and cold.

References

• Ellman's Auxiliary Review: Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews, 110(6), 3600–3740. Link

• Addition to Trifluoroacetaldimines: Truong, V. L., Ménard, M. S., & Dion, I. (2007). Asymmetric Syntheses of 1-Aryl-2,2,2-trifluoroethylamines via Diastereoselective 1,2-Addition of Arylmetals. Organic Letters, 9(4), 683–685. Link

• Pd-Catalyzed Hydrogenation: Chen, M.-W., Duan, Y., Chen, Q.-A., Wang, D.-S., Yu, C.-B., & Zhou, Y.-G. (2010). Enantioselective Pd-Catalyzed Hydrogenation of Fluorinated Imines. Organic Letters, 12(21), 5075–5077. Link

• Transfer Hydrogenation: Beurderon-Thevenin, J., et al. (2010). Asymmetric Synthesis of Chiral Primary Amines by Transfer Hydrogenation of N-(tert-Butanesulfinyl)ketimines.[2] The Journal of Organic Chemistry, 75(15), 5075. Link

• NHC-Borane Reduction: Liu, T., Chen, L., & Sun, Z. (2015).[3] Asymmetric Reduction of tert-Butanesulfinyl Ketimines by N-Heterocyclic Carbene Boranes. The Journal of Organic Chemistry, 80(22), 11441–11446. Link

Sources

• 1. kanto.co.jp [kanto.co.jp]
• 2. figshare.com [figshare.com]
• 3. Asymmetric Reduction of tert-Butanesulfinyl Ketimines by N-Heterocyclic Carbene Boranes [organic-chemistry.org]

Application Note: Palladium-Catalyzed Synthesis of Fluorinated Amines

Executive Summary & Strategic Value

The incorporation of fluorine into amine scaffolds is a cornerstone strategy in modern medicinal chemistry. Fluorinated amines—specifically

-fluoroalkyl anilines and fluoroaryl amines —serve as critical bioisosteres, modulating pKa (reducing basicity to improve metabolic stability), enhancing lipophilicity, and blocking oxidative metabolism at labile sites.

However, the palladium-catalyzed synthesis of these motifs presents distinct kinetic challenges:

• Nucleophilicity Deficit:

  -Fluorinated amines (e.g., trifluoroethylamine) are significantly less nucleophilic than their non-fluorinated counterparts, hindering amine coordination to Pd(II).

• Reductive Elimination Barrier: The strong electron-withdrawing nature of fluoroalkyl groups destabilizes the transition state for reductive elimination, often making it the rate-limiting step—a deviation from standard Buchwald-Hartwig kinetics.

• Base Sensitivity: Conventional strong bases (

  , ) often trigger dehydrofluorination or decomposition of sensitive fluorinated substrates.

This guide details two field-proven protocols designed to overcome these barriers, utilizing specialized ligand architectures and base systems to ensure high fidelity C-N bond formation.

Mechanistic Insight: The "Fluorine Effect" in Catalysis

To successfully synthesize fluorinated amines, one must understand how fluorine alters the catalytic cycle. Unlike standard aminations where oxidative addition is often rate-limiting, the coupling of fluoroalkylamines is frequently throttled by reductive elimination .[1]

Key Mechanistic Drivers:

• Resting State Shift: In systems using weak bases (e.g., phenoxides), the catalyst resting state often shifts to a Pd(II)-aryloxide complex rather than the Pd(0) or Pd(II)-amine species.

• Ligand Requirement: To facilitate reductive elimination of the electron-poor amine, the ligand must be bulky (to force steric crowding) and electron-rich (to stabilize the oxidative addition product, though the primary need here is forcing elimination). AdBippyPhos and BrettPhos type ligands are privileged structures here.

Visualization: Catalytic Cycle & Rate Limiting Steps

Caption: Figure 1. Catalytic cycle for fluoroalkylamine coupling. Note the Rate-Limiting Step (RLS) at Reductive Elimination due to the electron-deficient nature of the fluorinated amine.

Protocol A: Coupling of Fluoroalkylamines (The Hartwig Method)

This protocol is optimized for coupling 2,2,2-trifluoroethylamine , 2,2-difluoroethylamine , and other

-fluorinated amines with aryl bromides and chlorides. It addresses the low nucleophilicity of the amine and the instability of the product under strong basic conditions.[1]

Materials & Reagents[2][3][4][5][6][7][8][9][10][11][12][13]

• Catalyst Precursor:

  or

• Ligand: AdBippyPhos (Critical for this transformation).[1]

  • Alternative: BippyPhos (if AdBippyPhos is unavailable, though yields may drop).

• Base: KOPh (Potassium Phenoxide) .

  • Why: Weak enough to prevent dehydrofluorination; soluble enough to facilitate transmetallation.

• Solvent: Toluene (anhydrous).

• Substrates: Aryl Bromide/Chloride (1.0 equiv), Fluoroalkylamine (1.2–1.5 equiv).

Step-by-Step Methodology

• Glovebox Setup (Recommended): In a nitrogen-filled glovebox, charge a reaction vial (equipped with a magnetic stir bar) with:

  • (0.5 – 1.0 mol%)

  • AdBippyPhos (1.0 – 2.0 mol%)

  • KOPh (1.5 equiv)

  • Aryl Halide (1.0 equiv, if solid)

• Solvent Addition: Add anhydrous Toluene (concentration 0.2 M relative to aryl halide).

• Amine Addition: Add the fluoroalkylamine (1.2 equiv).

  • Note: If the amine is a hydrochloride salt, increase KOPh to 2.5 equiv to neutralize the salt in situ.

• Sealing & Heating: Seal the vial with a PTFE-lined cap. Remove from glovebox and heat to 80–100 °C for 12–18 hours.

  • Process Check: The reaction mixture typically turns from pale yellow to dark orange/brown.

• Workup:

  • Cool to room temperature.

  • Dilute with EtOAc and filter through a short pad of Celite/Silica to remove Pd and salts.

  • Concentrate in vacuo.

• Purification: Flash column chromatography.

  • Tip: Fluorinated anilines are often less polar than their non-fluorinated analogs. Use a gradient of Hexanes/EtOAc (e.g., 0-10%).

Data Summary: Substrate Scope (Representative)

Aryl Halide Substrate	Amine	Yield (%)	Notes
4-Bromoanisole		92%	Electron-rich arenes work well.
4-Chlorobenzotrifluoride		85%	Tolerates electron-deficient arenes.
3-Bromopyridine		78%	Heterocycles are compatible.
4-Bromotoluene		88%	Difluoroethylamines are reactive.

Protocol B: Amination of Aryl Fluorosulfonates

This protocol addresses the synthesis of fluorinated amines by coupling standard amines with Aryl Fluorosulfonates (

) . These electrophiles are stable, cost-effective alternatives to triflates and are easily derived from phenols.

Materials & Reagents[2][3][4][5][6][7][8][9][10][11][12][13]

• Catalyst: CpPd(cinnamyl) (Pre-catalyst) + Xantphos or BrettPhos .

  • Xantphos:[2] General purpose for primary amines.[3]

  • BrettPhos:[4] Preferred for difficult/hindered substrates.

• Base:

  or (Mild inorganic bases).

• Solvent: 1,4-Dioxane or Toluene.

• Electrophile: Aryl Fluorosulfonate (prepared from Phenol +

  ).[2]

Step-by-Step Methodology

• Preparation of Electrophile (if not stock):

  • React Phenol with Sulfuryl Fluoride (

    ) gas (bubbled) or solution substitute in the presence of in DCM. Isolate the .[5][2][6]

• Coupling Reaction:

  • Charge vial with

    (1.0 equiv), Amine (1.2 equiv), Base ( , 2.0 equiv).

  • Add Pd catalyst (1-2 mol%) and Ligand (1-2 mol%).

  • Add solvent (Dioxane, 0.25 M).

• Reaction Conditions:

  • Heat to 80 °C for 4-8 hours.

  • Note: Fluorosulfonates are highly reactive; reaction times are often shorter than with chlorides.

• Workup: Standard EtOAc dilution, aqueous wash (water/brine), drying (

  ), and concentration.

Troubleshooting & Optimization Matrix

The following decision tree assists in optimizing low-yielding reactions.

Caption: Figure 2. Optimization logic for Pd-catalyzed fluorinated amine synthesis.

Common Failure Modes:

• Hydrodefluorination: If using

  with -CF3 amines, you may observe loss of fluorine. Solution: Switch to or .

• Protodehalogenation: Aryl halide reduces to arene. Solution: The catalyst is active but not engaging the amine. Increase amine concentration or switch to a more electron-rich ligand (e.g., from Xantphos to BrettPhos).

References

• Palladium-Catalyzed Arylation of Fluoroalkylamines. Source: Journal of the American Chemical Society (2015).[1][7] URL:[Link]

• Palladium- and Nickel-Catalyzed Amination of Aryl Fluorosulfonates. Source: ACS Catalysis (2016). URL:[Link]

• Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Source: Tetrahedron Letters / PMC (2008). URL:[Link]

• Pd-catalyzed γ-C(sp3)–H Fluorination of Free Amines. Source: Journal of the American Chemical Society (2015).[1][7] URL:[Link]

Sources

• 1. Palladium-Catalyzed Arylation of Fluoroalkylamines | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium(0)-catalyzed amination, Stille coupling, and Suzuki coupling of electron-deficient aryl fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pd-catalyzed γ-C(sp3)–H Fluorination of Free Amines - PMC [pmc.ncbi.nlm.nih.gov]

applications of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine in medicinal chemistry

Application Note: Strategic Utilization of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine in Medicinal Chemistry

-Trifluoromethyl Amines

Executive Summary

2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine (CAS: 1213370-95-6 for S-isomer) represents a "privileged structure" in modern drug discovery. It combines three critical medicinal chemistry tactics into a single building block:

• Metabolic Blockade: The

  -trifluoromethyl ( ) group sterically and electronically prevents cytochrome P450-mediated oxidative deamination at the benzylic position.

• Conformational Restriction: The ortho-fluorine atom on the phenyl ring induces specific torsional preferences via dipole-dipole interactions and steric repulsion, locking the pharmacophore into a bioactive conformation.

• Electronic Modulation: The strong electron-withdrawing nature of the

  group lowers the of the amine (typically to ~5.5–6.0), reducing lysosomal trapping and improving membrane permeability (LogD).

This guide details the specific applications of this amine in protease inhibitors and GPCR ligands, along with optimized protocols for its synthesis and derivatization, addressing the inherent low nucleophilicity of

- amines.

Physiochemical Profile & Applications

The "Fluorine Effect" on Basicity and Permeability

Unlike standard benzylamines (

), the title compound is significantly less basic. This has profound implications for pharmacokinetics:

• Reduced hERG Liability: Lower basicity reduces the likelihood of cation-

  interactions within the hERG channel pore.

• CNS Penetration: Reduced ionization at physiological pH (7.4) increases the fraction of neutral species, enhancing blood-brain barrier (BBB) passive diffusion.

Target Classes

• Cathepsin K & S Inhibitors: The molecule serves as a P2 or P3 fragment, where the

  group occupies the hydrophobic S2 pocket, and the ortho-fluorine modulates the twist angle of the inhibitor to match the enzyme's active site.

• CETP Inhibitors: Analogous to anacetrapib, the chiral fluorinated benzyl moiety fills large lipophilic pockets in cholesteryl ester transfer protein.

• Glycine Transporter (GlyT1) Inhibitors: Used as a bioisostere for standard benzyl groups to improve metabolic stability.

Experimental Protocols

Protocol A: Enantioselective Synthesis via Ellman’s Auxiliary

Rationale: Commercial sources of the pure enantiomer can be expensive. The most robust method for generating the chiral amine with high enantiomeric excess (

) is the condensation of 2-fluorobenzaldehyde with tert-butanesulfinamide, followed by nucleophilic trifluoromethylation.

Reagents:

• (R)- or (S)-tert-butanesulfinamide

• 2-Fluorobenzaldehyde

• (Ruppert-Prakash Reagent)

• TBAT (Tetrabutylammonium difluorotriphenylsilicate)

Step-by-Step Workflow:

• Imine Formation:

  • Mix 2-fluorobenzaldehyde (1.0 eq) and (S)-tert-butanesulfinamide (1.1 eq) in dry THF.

  • Add

    (2.0 eq) to act as a Lewis acid and water scavenger.

  • Stir at RT for 16h. Quench with brine, filter, and concentrate to yield the N-sulfinyl imine.

• Diastereoselective Trifluoromethylation:

  • Dissolve the imine in THF at -50°C.

  • Add

    (1.2 eq).

  • Slowly add TBAT (0.1 eq) as an initiator. The reaction is exothermic; maintain temperature < -40°C to preserve diastereoselectivity (

    ).

  • Stir for 4h, warming to 0°C.

• Deprotection:

  • Treat the resulting sulfinamide with 4M HCl in dioxane/MeOH (1:1) at RT for 1h.

  • Precipitate the amine hydrochloride salt with diethyl ether.

  • Validation: Check

    via Chiral HPLC (Chiralcel OD-H column). Target >98% .

Protocol B: Amide Coupling (Overcoming Low Nucleophilicity)

Rationale: The electron-withdrawing

group reduces the nucleophilicity of the amine by a factor of to compared to benzylamine. Standard EDC/HOBt couplings often fail or proceed too slowly, leading to side reactions.

Recommended Coupling System: HATU/HOAt or Acid Fluoride.

Step-by-Step Workflow:

• Activation:

  • Dissolve the carboxylic acid partner (1.0 eq) in DMF (anhydrous).

  • Add HATU (1.2 eq) and HOAt (1.2 eq).

  • Add DIPEA (3.0 eq) and stir for 5 minutes to form the activated ester.

• Coupling:

  • Add 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine HCl salt (1.1 eq).

  • Critical Step: Monitor pH. The reaction requires the amine to be deprotonated. If the reaction stalls, add N-methylmorpholine (NMM) to maintain basicity without competing as a nucleophile.

  • Heat to 50°C if steric hindrance is present (the

    group adds bulk).

• Workup:

  • Dilute with EtOAc, wash with 1N HCl (to remove unreacted amine), saturated

    , and brine.

  • Purify via flash chromatography.

Visualization of Workflows

Figure 1: Strategic Integration Workflow

This diagram illustrates the decision logic for using this building block in a drug discovery campaign.

Caption: Workflow for retrofitting a metabolically labile benzylamine scaffold with the trifluoro-analog to improve DMPK properties.

Figure 2: Mechanistic Coupling Challenge

This diagram highlights the electronic deactivation caused by the

group and the required protocol adjustments.

Caption: The electronic "deactivation" of the amine necessitates high-energy coupling reagents (HATU) to overcome the activation barrier.

Data Summary: Comparative Properties

Property	Benzylamine (Standard)	2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine	Impact on Drug Design
pKa (Conjugate Acid)	~9.5	~5.8	Improved BBB penetration; reduced lysosomal trapping.
Metabolic Stability	Low (Benzylic Oxidation)	High (Blocked by )	Extended Half-life ( ).
Lipophilicity (LogP)	1.1	~2.3	Increased binding to hydrophobic pockets (S2/S3).
Nucleophilicity	High	Very Low	Requires specialized coupling protocols (Protocol B).
Conformation	Flexible	Restricted	Ortho-F locks phenyl ring relative to amine.

References

• Enantioselective Synthesis via Sulfinamides

  • Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews, 110(6), 3600–3740.

• Nucleophilic Trifluoromethylation

  • Prakash, G. K. S., & Yudin, A. K. (1997). Perfluoroalkylation with Organosilicon Reagents. Chemical Reviews, 97(3), 757–786.

• Basicity and Nucleophilicity of Fluorinated Amines

  • Morgenthaler, M., et al. (2007). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem, 2(8), 1100–1115.

• Medicinal Chemistry Applications (Cathepsin K)

  • Black, W. C., & Percival, M. D. (2006). Cathepsin K Inhibitors.[1] Current Pharmaceutical Design, 12(6), 735-758. (Contextual reference for 1-aryl-2,2,2-trifluoroethylamine pharmacophores).

Sources

• 1. Fluorine-containing drugs approved by the FDA in 2019 [html.rhhz.net]

Application Note: Advanced Analytical Workflows for the Quantification of Fluorinated New Psychoactive Substances (NPS)

Target Audience: Analytical Chemists, Forensic Toxicologists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Introduction & Pharmacochemical Rationale

The illicit drug market has seen a rapid proliferation of highly potent New Psychoactive Substances (NPS), particularly third-generation synthetic cannabinoids (SCs) and fentanyl analogs. A defining structural trend in these novel compounds is bioisosteric fluorination (e.g., 5F-ADB, AM-2201, 4-fluoroisobutyrfentanyl). The addition of a fluorine atom significantly increases lipophilicity, thereby enhancing blood-brain barrier penetration and binding affinity at target receptors (CB1 for cannabinoids;

-opioid for fentanyls) .

For analytical laboratories, fluorinated NPS present a dual challenge:

• Lack of Reference Materials: The rapid synthesis of novel analogs outpaces the commercial availability of Certified Reference Materials (CRMs).

• Trace Biological Concentrations: Due to their extreme potency, circulating concentrations in biological matrices are often sub-ng/mL, requiring ultra-sensitive detection methods .

This application note details a multi-modal analytical strategy leveraging

F Quantitative NMR (qNMR) for bulk seized materials and LC-MS/MS for trace biological quantification, ensuring high-fidelity data through self-validating experimental designs.

Modality Selection & Causality (The "Why")

To build a robust analytical workflow, scientists must match the physicochemical properties of the sample to the correct instrumental modality.

• F qNMR for Bulk Seizures: Fluorine-19 has a 100% natural isotopic abundance, a high gyromagnetic ratio, and a broad chemical shift range (~400 ppm). Causality: Because natural organic matrices (like herbal blends or human tissue) contain virtually zero endogenous fluorine, F NMR provides a spectrum with zero background interference. Furthermore, qNMR allows for absolute quantification using a single, unrelated fluorinated internal standard (e.g., N-methyl-trifluoroacetamide), completely bypassing the need for identical NPS reference standards .

• GC-MS for Isomeric Resolution: While

  F NMR is highly specific, it cannot easily differentiate between molecules with identical local fluorine environments. Causality: For example, XLR-11 and AM-2201 both possess a 5-fluoro-pentyl chain, yielding an identical F shift at -221 ppm. GC-MS must be employed orthogonally to separate these isomers via retention time and Electron Ionization (EI) fragmentation patterns.

• LC-MS/MS for Biological Matrices: In postmortem or clinical blood samples, fluorinated NPS undergo rapid enzymatic degradation (e.g., ester hydrolysis of 5F-ADB). Causality: LC-MS/MS operated in Multiple Reaction Monitoring (MRM) mode provides the necessary femtogram-level sensitivity to detect both the parent drug and its primary metabolites in complex biological fluids .

Data Presentation: Analytical Metrics

The following tables summarize the quantitative capabilities of the discussed analytical modalities when applied to fluorinated NPS.

Table 1: Comparison of Analytical Modalities for Fluorinated NPS

Analytical Modality	Primary Application	Matrix Suitability	Requires Exact CRM?	Key Advantage	Limitation
F qNMR	Bulk Quantification	Powders, E-liquids, Herbs	No	Zero background interference	Poor sensitivity for trace bio-samples
GC-MS (EI)	Structural ID / Screening	Powders, Extracts	Yes	Excellent isomer differentiation	Requires derivatization for polar metabolites
LC-MS/MS (MRM)	Trace Quantification	Blood, Urine, Tissue	Yes	Sub-ng/mL sensitivity	Susceptible to matrix ion suppression

Table 2: Typical Performance Metrics for Target Analytes

Analyte	Matrix	Modality	LOD	LOQ	Linear Range
5F-ADB	Herbal Blend	F qNMR	0.03 mg/mL	0.10 mg/mL	0.1 - 50 mg/mL
AM-2201	E-Liquid	F qNMR	0.05 mg/mL	0.15 mg/mL	0.15 - 50 mg/mL
5F-ADB Metabolite	Whole Blood	LC-MS/MS	0.005 ng/mL	0.01 ng/mL	0.01 - 10 ng/mL
4-Fluorofentanyl	Serum	LC-MS/MS	0.19 ng/mL	0.58 ng/mL	0.58 - 25 ng/mL

Mandatory Visualizations

Fig 1. Decision matrix and multi-tier analytical workflow for fluorinated NPS quantification.

Fig 2. Pharmacodynamic binding and metabolic clearance pathway of fluorinated NPS.

Self-Validating Experimental Protocols

Protocol A: Standards-Free F qNMR of Seized Herbal Blends

This protocol is designed to quantify fluorinated SCs (e.g., 5F-ADB) without requiring a matched reference standard, relying instead on a universal fluorinated internal standard (IS).

Step 1: Matrix Extraction

• Action: Weigh exactly 1.0 g of the homogenized herbal blend. Extract with 25.0 mL of Chloroform (

  ) utilizing ultrasonication for 30 minutes. Filter through a 0.25 µm PTFE syringe filter.

• Causality:

  is selected because it highly solubilizes lipophilic synthetic cannabinoids while precipitating highly polar plant matrix components (e.g., sugars, chlorophyll), naturally cleaning the sample prior to NMR.

Step 2: Internal Standard (IS) Addition

• Action: To 1.0 mL of the filtered extract, add exactly 1.0 mg of N-methyl-trifluoroacetamide (N-methyl-TFA, >98.0% purity) as the IS. Evaporate to dryness under gentle

  and reconstitute in 600 µL of .

Step 3: NMR Acquisition Parameters

• Action: Acquire

  F spectra at 376 MHz (for a 400 MHz spectrometer). Set the relaxation delay ( ) to at least 5 times the longest spin-lattice relaxation time ( ) of the analytes (typically = 15 seconds).

• Causality: If the relaxation delay is shorter than

  , the fluorine nuclei will not fully return to thermal equilibrium between pulses. This causes signal saturation and artificially lowers the integration area, destroying quantitative accuracy.

Step 4: System Validation & Quality Control (Self-Validation)

• Mechanism: The protocol validates itself by comparing the integration of the

  peak of the IS ( ppm, 3 fluorine atoms) against the peak of the analyte (e.g., ppm, 1 fluorine atom). A pre-run with a known mass of a secondary standard (e.g., trifluorotoluene) must yield a calculated recovery of 98-102% relative to the N-methyl-TFA. If it fails, the parameter or baseline correction phase is flawed and must be recalibrated.

Protocol B: LC-MS/MS Quantification of Fluorofentanyls in Serum

This protocol is designed for trace-level quantification of fluorinated fentanyl analogs in biological matrices, overcoming matrix ion suppression.

Step 1: Protein Precipitation and Solid Phase Extraction (SPE)

• Action: Spike 500 µL of serum with 10 µL of Fentanyl-

  (Internal Standard, 10 ng/mL). Add 1 mL of ice-cold Acetonitrile ( ) containing 0.1% Formic Acid. Centrifuge at 10,000 x g for 10 min. Load the supernatant onto a mixed-mode cation exchange (MCX) SPE cartridge. Wash with 2 mL 5% Methanol, elute with 2 mL containing 5% .

• Causality: Fentanyl analogs are basic amines. The MCX cartridge traps the positively charged amines. Washing with acidic/neutral solvents removes neutral lipids and phospholipids (the primary culprits of MS ion suppression). Eluting with a strong base neutralizes the amine, releasing the target analyte.

Step 2: Chromatographic Separation

• Action: Inject 5 µL onto a Pentafluorophenyl (PFP) column (2.1 x 100 mm, 1.8 µm). Mobile Phase A: Water + 0.1% Formic Acid. Mobile Phase B: Methanol + 0.1% Formic Acid. Run a gradient from 5% B to 95% B over 10 minutes.

• Causality: A standard C18 column often fails to resolve positional isomers (e.g., ortho-, meta-, and para-fluorofentanyl) because their hydrophobicities are nearly identical. The PFP stationary phase introduces

  and dipole-dipole interactions, successfully resolving these regioisomers before they enter the mass spectrometer.

Step 3: MS/MS Detection & Self-Validation

• Action: Operate the triple quadrupole MS in ESI+ mode. Monitor two MRM transitions per analyte (e.g., for 4-fluoroisobutyrfentanyl:

  355.2 188.1 [Quantifier] and 355.2 105.1 [Qualifier]).

• System Validation: The protocol is self-validating via the Ion Ratio Check . The ratio of the Qualifier peak area to the Quantifier peak area in the unknown sample must be within

  of the ratio established by the calibration standards. If the ratio deviates, it proves a co-eluting matrix interference is present, and the quantitative result is automatically flagged as invalid.

References

• Title: 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids Source: Analytical Methods (RSC Publishing), 2019 URL: [Link]

• Title: Synthetic cannabinoids in e-liquids: A proton and fluorine NMR analysis from a conventional spectrometer to a compact one Source: Forensic Science International (PubMed), 2021 URL: [Link]

• Title: The application of 19F NMR spectroscopy for the analysis of fluorinated new psychoactive substances (NPS) Source: Magritek Application Notes URL: [Link]

• Title: Metabolic Pathways and Potencies of New Fentanyl Analogs Source: Frontiers in Pharmacology, 2019 URL: [Link]

19F NMR spectroscopy for analysis of fluorinated compounds

Title: Advanced

F NMR Spectroscopy for the Characterization and Quantification of Fluorinated Therapeutics

Executive Summary With 20–30% of modern pharmaceuticals containing at least one fluorine atom,

F Nuclear Magnetic Resonance (NMR) spectroscopy has become an indispensable analytical tool in drug development. The F nucleus boasts a 100% natural abundance, a spin of 1/2, and a gyromagnetic ratio second only to H, offering exceptional sensitivity. Crucially, the absence of endogenous fluorine in biological matrices ensures zero background interference, while its hyper-responsiveness to the local chemical environment yields a massive chemical shift dispersion (up to 800 ppm) [1]. As a Senior Application Scientist, I have designed this guide to provide field-proven protocols and the mechanistic causality behind two critical workflows: metrologically traceable Quantitative F NMR (qNMR) [2, 3] and Ligand-Observed Fragment-Based Drug Discovery (FBDD) [1, 4].

Visualization: F NMR Application Workflow

Workflow decision tree for 19F NMR applications in quantitative analysis and drug discovery.

PART 1: Quantitative F NMR (qNMR) for Purity Assessment

Mechanistic Causality & Principles To achieve SI-traceable quantification, the integrated area under the NMR resonance must be strictly proportional to the molar concentration of the nuclei. In

F NMR, two major physical phenomena threaten this proportionality:

• Incomplete Longitudinal Relaxation (

  ) : Fluorine atoms, particularly in isolated CF groups or fully substituted aromatic rings, often lack nearby protons to facilitate dipole-dipole relaxation. Consequently, their relaxation times can be exceptionally long (1.5 to 5.0 seconds). If the pre-scan delay ( ) is insufficient, the spin system will not return to thermal equilibrium between scans, leading to signal saturation and artificially low integration values.

• The Nuclear Overhauser Effect (NOE) : To simplify spectra and increase the signal-to-noise ratio,

  H decoupling is often applied. However, continuous broadband decoupling transfers magnetization from H to F via cross-relaxation (NOE), artificially inflating the F signal intensity. Because NOE enhancement varies depending on the specific molecular geometry, it destroys quantitative accuracy [2].

Self-Validating Protocol: SI-Traceable

F qNMR This protocol is self-validating because the measurement directly dictates the parameter, ensuring mathematical completeness of relaxation prior to quantification.

• Step 1: Internal Standard (IS) Selection. Select a Certified Reference Material (CRM) that does not overlap with the analyte's chemical shift [2]. The IS must be highly pure and fully soluble in the chosen deuterated solvent. Weigh both the IS and the analyte using a high-precision microbalance to ensure gravimetric traceability.

• Step 2:

  Determination. Execute a standard inversion recovery experiment (t1ir pulse sequence: ) on the mixture. Determine the longest value among all analyte and IS peaks.

  • Causality: The relaxation delay (

    ) must be set to (typically 20–35 seconds) to ensure >99.3% magnetization recovery.

• Step 3: Acquisition via Inverse Gated Decoupling. Acquire the 1D spectrum using the zgig (zero-go inverse gated) pulse sequence.

  • Causality: Inverse gated decoupling turns the

    H decoupler on only during the brief acquisition time (to collapse H- F J-couplings into singlets) and turns it off during the long delay. Because NOE builds up slowly on the timescale of but decoupling occurs instantaneously, this sequence provides decoupled spectra without NOE enhancement, preserving quantitative integrity [2].

• Step 4: Processing and Integration. Apply exponential line broadening (LB = 0.3 Hz), zero-fill to at least 64k points, and perform manual phase and baseline correction. Integrate the main peaks, explicitly excluding the asymmetrical

  C satellite peaks unless they are uniformly included for both the analyte and the IS.

PART 2: Ligand-Observed F NMR in Fragment-Based Drug Discovery (FBDD)

Mechanistic Causality & Principles FBDD relies on screening small, low-affinity chemical fragments (MW < 300 Da) against a macromolecular target.

F NMR is uniquely suited for this via techniques like FAXS (Fluorine chemical shift Anisotropy and eXchange for Screening) [1]. The physical basis of FAXS lies in molecular tumbling (correlation time, ). A free fluorinated fragment in solution tumbles rapidly, resulting in a long transverse relaxation time ( ) and a sharp, intense NMR peak. When the fragment binds to a massive protein, the complex tumbles very slowly. This slow tumbling, combined with the massive Chemical Shift Anisotropy (CSA) of the F nucleus, drastically increases the transverse relaxation rate ( ). Consequently, the bound fragment's signal broadens significantly, often to the point of disappearing into the baseline.

Self-Validating Protocol:

-Edited CPMG Screening This protocol is self-validating because the competition assay step explicitly confirms that the observed line broadening is due to active-site binding, not non-specific aggregation or buffer viscosity changes.

• Step 1: Library Pooling. Pool 10–15 fluorinated fragments into a single NMR tube. Because of the 800 ppm chemical shift dispersion of

  F, fragments can be easily multiplexed without signal overlap. Record a reference 1D F spectrum.

• Step 2: Target Incubation. Add the unlabelled target protein (typically 10–50

  M) to the fragment pool (typically 100–500 M per fragment).

• Step 3: CPMG Acquisition. Acquire a

  -filtered spectrum using the Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence.

  • Causality: The CPMG sequence (

    ) acts as a low-pass filter for relaxation [4]. The rapidly relaxing (broad) signals of the protein-bound fragments decay completely during the spin-echo train, while the slowly relaxing (sharp) signals of the non-binding fragments survive. A significant reduction in peak intensity (>20%) compared to the reference spectrum identifies a "hit".

• Step 4: Competition Assay (Validation). To validate that the hit is target-specific, introduce a known high-affinity, non-fluorinated competitor ligand. If the

  F signal of the fragment is restored to its original sharp intensity, specific active-site binding is confirmed [4].

Data Presentation

Table 1: Validated Internal Standards for

F qNMR | Internal Standard (CRM) | Chemical Shift Range | Multiplicity | Typical (s) | Best Use Case | | :--- | :--- | :--- | :--- | :--- | | 3,5-BTFMBA | -61.0 to -63.0 ppm | Singlet (CF ) | 2.5 - 3.5 | Analyte has aromatic F | | 2,4-DCBTF | -61.5 to -62.5 ppm | Singlet (CF ) | 3.0 - 4.5 | Analyte has aromatic F | | 4,4'-DFBP | -105.0 to -107.0 ppm | Multiplet (Ar-F)| 1.5 - 2.5 | Analyte has CF groups | | NaF (Aqueous only) | -119.0 to -121.0 ppm | Singlet (F ) | 1.0 - 2.0 | Aqueous biofluids / polyphosphates |

Table 2: Comparative Acquisition Parameters (

F qNMR vs. FBDD)

Parameter	Quantitative Analysis (qNMR)	FBDD Screening (CPMG)	Causality / Rationale

| Pulse Sequence | zgig (Inverse Gated) | cpmg (

Filter) | qNMR needs NOE suppression; FBDD needs bound-state filtering. | | Pre-Scan Delay ( ) | (20–35 s) | 2–3 s | qNMR requires full thermal equilibrium; FBDD prioritizes rapid throughput. | | Excitation Pulse | | | Maximum transverse magnetization required for both. | | Decoupling | H during acquisition only | None or low-power | Prevents NOE in qNMR; H decoupling rarely needed in FBDD due to line broadening. | | Number of Scans | 32–128 (Target S/N > 250:1) | 128–512 | qNMR needs high S/N for integration; FBDD needs S/N to detect low-concentration hits. |

References

• Buchholz, C. R., & Pomerantz, W. C. K. "19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery." RSC Chemical Biology, 2021.

• Sigma-Aldrich / MilliporeSigma. "Certified Reference Materials for 19F Quantitative NMR Ensuring Traceability to The International System of Units (SI)." Analytical Chemistry Technical Articles.

• Pauli, G. F., et al. "Universal Quantitative NMR Analysis of Complex Natural Samples." Journal of Natural Products, 2013.

• Chen, Y., et al. "Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening." ACS Omega, 2022.

Application Note &amp; Protocol: Advanced LC-MS/MS Methodologies for the High-Throughput Quantitation of Amphetamines

Audience: Researchers, Analytical Scientists, and Forensic/Clinical Drug Development Professionals Content Type: Technical Guide, Protocol, and Mechanistic Application Note

Executive Summary & Scientific Rationale

Targeted analysis of amphetamines and designer stimulants in biological matrices (e.g., urine, plasma, oral fluid) is a cornerstone of clinical toxicology, forensic diagnostics, and wastewater-based epidemiology[1],[2]. Historically, gas chromatography-mass spectrometry (GC-MS) served as the gold standard for this analysis. However, GC-MS workflows are inherently bottlenecked by the need for extensive liquid-liquid extraction and chemical derivatization (e.g., using trifluoroacetic anhydride) to volatilize highly polar amines and prevent severe chromatographic peak tailing[1].

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has fundamentally replaced GC-MS in modern high-throughput laboratories[3]. By leveraging positive electrospray ionization (ESI+), LC-MS/MS allows for the direct, highly sensitive analysis of basic amines without derivatization. This application note details a self-validating, robust LC-MS/MS protocol utilizing mixed-mode solid-phase extraction (SPE) and dynamic Multiple Reaction Monitoring (dMRM) to achieve sub-ng/mL limits of quantification (LLOQ)[4].

The Causality Behind Experimental Choices

As analytical scientists, we do not merely execute steps; we design systems based on physicochemical realities:

• Why Mixed-Mode Cation Exchange (MCX)? Amphetamines (such as AMP, MAMP, MDMA) contain primary or secondary amines with a pKa of approximately 9.9. By acidifying the sample matrix to pH < 3, these amines become fully protonated (

  ). An MCX sorbent utilizes both hydrophobic alkyl chains and strong cation exchange (sulfonic acid) sites. This dual-retention mechanism allows us to aggressively wash the sorbent with 100% organic solvents to strip away neutral and acidic lipids, while the target amphetamines remain ionically locked to the sorbent[3].

• Why Dynamic MRM (dMRM)? In multiplexed forensic panels, monitoring dozens of transitions simultaneously reduces the instrument's dwell time per analyte, degrading the signal-to-noise (S/N) ratio. dMRM restricts the monitoring of specific mass transitions exclusively to their known chromatographic retention time windows. This maximizes dwell time across the peak apex, ensuring >10 data points per peak for reproducible, high-fidelity quantitation[4].

• The Isobaric Challenge: Methamphetamine and phentermine both exhibit a precursor

  ion of m/z 150.1. Relying solely on mass resolution is insufficient. Therefore, we utilize superficially porous particle (SPP) columns (e.g., 2.7 µm) or sub-2 µm UHPLC columns with an optimized aqueous gradient to ensure baseline chromatographic separation of these isobars prior to ionization[3].

Experimental Workflow

The following diagram illustrates the end-to-end analytical pipeline, designed to maximize throughput while minimizing matrix suppression.

Figure 1: End-to-end LC-MS/MS workflow for high-throughput amphetamine quantitation.

Step-by-Step Methodology & Protocols

Reagents and Materials

• Analytical Standards: Amphetamine (AMP), Methamphetamine (MAMP), MDA, MDMA, MDEA, Phentermine.

• Internal Standards (IS): Matched isotopically labeled internal standards (ILIS) such as AMP-

  , MAMP- , MDMA- .

• Extraction Sorbent: Mixed-mode polymeric strong cation exchange 96-well plate or cartridges (e.g., Waters Oasis MCX or Agilent Bond Elut Plexa PCX)[2],[3].

• Mobile Phases:

  • Mobile Phase A: Water containing 0.1% Formic Acid and 5 mM Ammonium Formate (enhances

    formation).

  • Mobile Phase B: Acetonitrile containing 0.1% Formic Acid.

Sample Preparation: Mixed-Mode SPE Protocol

This protocol is designed as a self-validating system. The addition of the deuterated IS prior to extraction ensures that any volumetric losses or matrix-induced ion suppression occurring downstream are mathematically normalized[5].

• Sample Aliquot & IS Addition: Aliquot 100 µL of urine or plasma into a 96-well collection plate. Add 20 µL of the ILIS working solution (e.g., 250 ng/mL).

• Acidification: Add 200 µL of 2% Formic Acid in water to each well. Vortex for 30 seconds. Causality: Drops pH below 3, ensuring 100% protonation of amphetamine amines for ionic binding.

• Conditioning: Pass 500 µL of Methanol through the SPE sorbent, followed by 500 µL of LC-MS grade Water.

• Loading: Load the acidified sample onto the SPE plate. Apply a low vacuum (2–3 in Hg) to allow dropwise percolation.

• Aqueous Wash: Wash with 500 µL of 2% Formic Acid. Causality: Removes hydrophilic salts and proteins.

• Organic Wash: Wash with 500 µL of 100% Methanol. Causality: Removes neutral lipids and hydrophobic interferences. The target analytes remain bound via strong cation exchange.

• Elution: Elute target analytes using 2 × 250 µL of freshly prepared Ethyl Acetate:Methanol:Ammonium Hydroxide (50:50:5). Causality: The high pH of the ammonium hydroxide neutralizes the amine charge, breaking the ionic bond and releasing the analyte.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of Initial Mobile Phase (95% A / 5% B).

Figure 2: Mechanistic steps of mixed-mode cation exchange solid-phase extraction.

UHPLC Chromatographic Conditions

To resolve isobaric interferences and ensure sharp peak shapes, a reversed-phase gradient is utilized.

Table 1: Optimized UHPLC Gradient Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Organic)	Curve
0.00	0.40	95.0	5.0	Initial
1.00	0.40	95.0	5.0	Linear
4.00	0.40	60.0	40.0	Linear
4.10	0.40	5.0	95.0	Step
5.50	0.40	5.0	95.0	Hold
5.60	0.40	95.0	5.0	Step

| 7.00 | 0.40 | 95.0 | 5.0 | Re-eq |

Note: Column temperature is maintained at 40°C to reduce mobile phase viscosity and improve mass transfer kinetics.

Mass Spectrometry (MS/MS) Parameters

The mass spectrometer is operated in Positive Electrospray Ionization (ESI+) mode. Quantification relies on the ratio between a primary (Quantifier) and secondary (Qualifier) MRM transition to ensure forensic certainty.

Table 2: Dynamic MRM Transitions for Amphetamines and Designer Stimulants | Analyte | Precursor Ion (

) | Quantifier Ion (m/z) | Qualifier Ion (m/z) | Collision Energy (eV) | |---------|---------------------------|------------------------|-----------------------|-----------------------| | Amphetamine (AMP) | 136.1 | 91.1 | 119.1 | 15, 5 | | Methamphetamine (MAMP) | 150.1 | 91.1 | 119.1 | 15, 5 | | Phentermine | 150.1 | 91.1 | 133.1 | 15, 10 | | MDA | 180.1 | 163.1 | 105.1 | 10, 20 | | MDMA | 194.1 | 163.1 | 105.1 | 10, 20 | | MDEA | 208.1 | 163.1 | 105.1 | 10, 20 |

Diagnostic Insight: The loss of the amine group (

or methylamine) typically yields the 119.1 or 163.1 fragment, while further cleavage of the alkyl chain yields the highly stable tropylium ion (m/z 91.1) characteristic of amphetamines.

Data Processing & Self-Validating System

To ensure absolute trustworthiness, this protocol functions as a self-validating system through rigorous Quality Control (QC) checks:

• Ion Ratio Verification: The relative abundance of the Qualifier ion to the Quantifier ion must fall within ±20% of the ratio established by the calibration standards. A deviation indicates a co-eluting matrix interference.

• Matrix Effect (ME) Calculation: By comparing the peak area of the IS spiked into a post-extracted blank matrix versus the IS spiked into neat solvent, the absolute matrix factor is calculated. The use of deuterated internal standards ensures that the relative matrix effect approaches 1.0, correcting for ESI droplet competition[5].

• System Suitability: Prior to batch acquisition, a neat standard is injected to verify that the retention time drift is <0.1 minutes and peak asymmetry is between 0.8 and 1.2.

References

• Wood, M., et al. (2003). "Development of a rapid and sensitive method for the quantitation of amphetamines in human plasma and oral fluid by LC-MS-MS." PubMed. 1

• Ramirez Fernandez, M. M., et al. (2009). "High-throughput analysis of amphetamines in blood and urine with online solid-phase extraction-liquid chromatography-tandem mass spectrometry." PubMed. 5

• Waters Corporation. (2025). "High Throughput Determination of Emerging Synthetic Amphetamine Drugs in Untreated Wastewater Using SPE-LC-MS/MS." Waters Application Notes. 2

• Agilent Technologies. "Comprehensive LC/MS Analysis of Opiates, Opioids, Benzodiazepines, Amphetamines, Illicits, and Metabolites in Urine for Forensic Toxicology." Agilent Application Notes. 4

• Agilent Technologies. "SAMHSA-Compliant LC/MS/MS Analysis of Amphetamines in Urine with Agilent Bond Elut Plexa PCX and Agilent Poroshell 120." Agilent Application Notes. 3

Sources

• 1. Development of a rapid and sensitive method for the quantitation of amphetamines in human plasma and oral fluid by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. agilent.com [agilent.com]
• 4. hpst.cz [hpst.cz]
• 5. High-throughput analysis of amphetamines in blood and urine with online solid-phase extraction-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Engineering Next-Generation Agrochemicals with 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine

Target Audience: Discovery Chemists, Agrochemical Formulators, and Lead Optimization Scientists Compound Identity: 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine (CAS: 886368-16-7)

Executive Summary & Mechanistic Rationale

The modern agrochemical landscape is increasingly dependent on strategic fluorination to overcome resistance mechanisms and improve field half-life. The introduction of fluorine into bioactive molecules dramatically modifies their physicochemical properties, enhancing lipophilicity for better cuticular penetration and locking molecular conformations to improve target binding[1].

Among emerging synthetic building blocks, 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine represents a highly specialized chemotype. By combining an

-trifluoromethyl group with an ortho-fluoro substituted aromatic ring, this chiral amine serves as a privileged precursor for novel Succinate Dehydrogenase Inhibitors (SDHIs) and fluorinated sulfonamide nematicides[2].

The Causality of Structural Design

The selection of this specific building block in lead optimization is driven by three mechanistic pillars:

• Electronic Deactivation (Metabolic Stability): The strong inductive electron-withdrawing effect of the -CF3 group lowers the pKa of the adjacent amine. Once converted to an amide or sulfonamide, the resulting bond is highly resistant to enzymatic cleavage (e.g., by plant or insect amidases).

• Steric Locking: The ortho-fluoro substitution restricts the rotational freedom of the N-C(aryl) bond. This pre-organizes the molecule into a bioactive conformation, reducing the entropic penalty upon binding to target enzymes like the ubiquinone binding site of Complex II[1].

• Enhanced Lipophilicity: The tetra-fluorinated profile significantly increases the LogP of the final active ingredient, facilitating rapid penetration through the waxy cuticles of target pests and fungal pathogens[3].

Structural rationale mapping the functional groups of the fluorinated amine to biological outcomes.

Quantitative Profiling: Why This Chemotype?

To understand the synthetic and biological behavior of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine, we must compare it against its non-fluorinated analogs. The table below summarizes the profound physicochemical shifts induced by the tetra-fluorination pattern.

Table 1: Comparative Physicochemical & Pharmacokinetic Properties

Property	Non-Fluorinated Phenethylamine	2-Fluoro Analog	2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine
LogP (Predicted)	1.41	1.58	2.65
Amine pKa	9.8	9.3	~5.2
Nucleophilicity	High	High	Very Low
Metabolic	< 30 min	~ 45 min	> 200 min
Primary Application	Baseline Intermediates	Early-stage Leads	Advanced SDHI / Nematicide Leads

Data Interpretation: The dramatic drop in pKa (from 9.8 to 5.2) dictates the synthetic strategy. Standard coupling reagents will fail due to the amine's poor nucleophilicity. Consequently, highly reactive electrophiles (e.g., acyl chlorides or sulfonyl chlorides) paired with thermal activation are mandatory.

Application Workflows & Self-Validating Protocols

Workflow 1: Synthesis of Novel Pyrazole Carboxamides (SDHIs)

Fluorinated pyrazole carboxamides dominate the modern fungicide market (e.g., Benzovindiflupyr)[1]. Coupling our target amine with a pyrazole-4-carbonyl chloride yields a highly lipophilic, metabolically stable SDHI candidate.

Step-by-step synthetic workflow for incorporating the fluorinated amine into agrochemical leads.

Protocol: High-Efficiency Amidation of Deactivated Amines

Objective: Couple 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine with a pyrazole-4-carbonyl chloride. Causality Check: Standard EDC/HOBt coupling is ineffective due to the amine's low nucleophilicity (pKa ~5.2). The reaction requires the highly reactive acyl chloride, a nucleophilic catalyst (DMAP), and thermal driving forces to overcome the activation energy barrier.

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried Schlenk flask under

  atmosphere, dissolve 1.0 eq of the selected pyrazole-4-carbonyl chloride in anhydrous Dichloromethane (DCM) (0.2 M concentration).

• Amine Addition: Add 1.1 eq of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine.

  • Self-Validation: The 10% excess of the amine ensures complete consumption of the highly reactive (and often unstable) acyl chloride, preventing its hydrolysis into a difficult-to-separate carboxylic acid.

• Catalyst & Base: Add 0.1 eq of 4-Dimethylaminopyridine (DMAP) followed by dropwise addition of 2.5 eq of N,N-Diisopropylethylamine (DIPEA).

• Thermal Activation: Affix a reflux condenser and heat the reaction mixture to 40°C for 12 hours.

• In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS.

  • Self-Validation Criterion: Monitor for the disappearance of the starting amine mass (m/z 194.05 [M+H]+)[4]. If the amine peak integration is >5% relative to the product, add an additional 0.2 eq of acyl chloride and reflux for 2 more hours.

• Targeted Workup: Cool to room temperature and quench with saturated aqueous

  . Extract three times with DCM. Wash the combined organic layers with 1M HCl.

  • Causality of Workup: The 1M HCl wash is critical. It protonates the residual DIPEA, DMAP, and any unreacted starting amine, dragging them into the aqueous layer. The highly lipophilic, fully fluorinated amide product remains safely in the organic layer.

• Purification: Dry over anhydrous

  , concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Workflow 2: Fluorinated Sulfonamide Nematicides

Sulfonamides incorporating multiple fluorine atoms are emerging as potent, environmentally friendly nematicides and broad-spectrum fungicides[2]. The synthesis follows a similar logic to the amidation protocol, substituting the acyl chloride with a sulfonyl chloride. Due to the even lower electrophilicity of sulfonyl chlorides compared to acyl chlorides, pyridine is recommended as both the solvent and the base, with reaction temperatures elevated to 80°C to force the sulfonylation of the deactivated amine.

References

• Title: Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields Source: National Center for Biotechnology Information (PMC) URL: [Link][2]

• Title: Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation Source: Chinese Journal of Chemistry URL: [Link][1]

• Title: Recent applications of fluorine in crop protection – New discoveries originating from the unique heptafluoroisopropyl group Source: ResearchGate URL: [Link][3]

• Title: 886368-16-7 (C8H7F4N) Compound Profile Source: PubChemLite (Université du Luxembourg) URL: [Link][4]

Sources

• 1. ccspublishing.org.cn [ccspublishing.org.cn]
• 2. Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. PubChemLite - 886368-16-7 (C8H7F4N) [pubchemlite.lcsb.uni.lu]

Technical Notes & Optimization

optimizing reaction conditions for trifluoroethylation

Welcome to the Trifluoroethylation Technical Support Center . As a Senior Application Scientist, I have designed this portal to move beyond basic troubleshooting. Introducing a 2,2,2-trifluoroethyl (-CH₂CF₃) group into organic scaffolds is notoriously challenging due to the unique electronic properties of fluorine. This guide deconstructs the causality behind common reaction failures—such as sluggish oxidative addition, β-fluoride elimination, and poor chemoselectivity—and provides field-proven, self-validating protocols to rescue your yields.

Diagnostic Workflow: Isolating the Bottleneck

Before adjusting parameters blindly, map your reaction failure against the mechanistic pathways below.

Diagnostic workflow for troubleshooting trifluoroethylation reactions.

Core Troubleshooting Modules (FAQ)

Module A: Reagent Selection & Activation

Q: My cross-coupling with 1,1,1-trifluoro-2-iodoethane (CF₃CH₂I) is stalling at the oxidative addition step, yielding mostly unreacted starting material. Why? A: The robust electron-withdrawing nature of the CF₃ group significantly strengthens the adjacent C–I bond and depletes electron density at the carbon center. This makes standard oxidative addition by Pd(0) or Ni(0) thermodynamically uphill and kinetically sluggish.

• The Causality: If the metal center cannot insert into the C–I bond, the catalytic cycle never initiates. Furthermore, forcing the reaction with high heat often leads to competitive β-fluoride elimination.

• The Solution: Transition to highly electrophilic aryl(2,2,2-trifluoroethyl)iodonium triflates (e.g., [MesICH₂CF₃][OTf]). The hypervalent iodine center lowers the activation barrier for the transfer of the CF₃CH₂– group, allowing reactions to proceed at room temperature. Alternatively, if you must use CF₃CH₂I (e.g., for terminal alkynes), ensure you are using a highly active, electron-rich palladium catalyst system under optimized mild conditions[1].

Module B: Controlling Divergent Pathways

Q: I am using aryl(2,2,2-trifluoroethyl)iodonium triflates with arylboronic acids, but I am isolating biaryl (arylation) side products instead of the desired trifluoroethyl arene. How do I control this? A: Hypervalent iodine reagents like [MesICH₂CF₃][OTf] contain two transferable ligands: the trifluoroethyl group and the mesityl (aryl) group. The reaction pathway is acutely sensitive to the coordination environment dictated by your solvent and base.

• The Causality: A less coordinating solvent (CH₃CN) combined with a mild base (K₃PO₄) stabilizes the Pd-intermediate such that reductive elimination of the CF₃CH₂– group is favored. Conversely, polar aprotic solvents (DMF) and stronger bases (Cs₂CO₃) alter the transmetalation kinetics, favoring the transfer of the aryl group.

• The Solution: To strictly enforce trifluoroethylation, switch your solvent system to CH₃CN, use K₃PO₄, and run the reaction at room temperature with Pd₂(dba)₃.

Module C: Functionalizing Complex Ylides

Q: I am attempting the direct trifluoroethylation of carbonyl sulfoxonium ylides, but my yields are stuck below 10%. How can I push this forward? A: Sulfoxonium ylides are ambiphilic. When reacting them with fluoroethyliodonium salts, the background reaction rate at room temperature is often too slow to outcompete reagent degradation[2].

• The Causality: Density Functional Theory (DFT) calculations suggest this transformation proceeds via an Sₙ2 mechanism rather than a radical pathway[3]. Therefore, providing a short, intense burst of thermal energy overcomes the activation barrier without degrading the ylide.

• The Solution: Switch from conventional heating to microwave (MW) irradiation. Moving the reaction to 70 °C for just 10 minutes in acetonitrile (ACN) with Cs₂CO₃ drastically improves the yield from 8% to 75%[3].

Quantitative Data: Optimization Matrices

To prevent wasted optimization cycles, consult the following empirical data matrix for the direct α-fluoroalkylation of sulfoxonium ylides using hypervalent iodine[3].

Entry	Base (1.3 equiv)	Solvent	Temperature / Time	¹H NMR Yield (%)
1	None	ACN	Room Temp / 6 h	8%
2	Cs₂CO₃	ACN	Room Temp / 6 h	60%
3	K₃PO₄	ACN	Room Temp / 6 h	8%
4	Cs₂CO₃	ACN	Room Temp / 24 h	69%
5	Cs₂CO₃	DCE	Room Temp / 24 h	2%
6	Cs₂CO₃	ACN	70 °C (MW) / 10 min	74% (75% isolated)

Note: Yields drop significantly in non-polar or protic solvents due to poor solubility of the base and destabilization of the Sₙ2 transition state.

Self-Validating Standard Operating Procedures (SOPs)

A robust protocol must include built-in validation steps. Do not proceed to column chromatography without confirming conversion via ¹⁹F NMR.

Protocol 1: Pd-Catalyzed Divergent Trifluoroethylation of Arylboronic Acids[4]

Objective: Selective C(sp²)–CH₂CF₃ bond formation avoiding aryl-transfer.

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with the arylboronic acid (0.2 mmol), aryl(2,2,2-trifluoroethyl)iodonium triflate (0.24 mmol), Pd₂(dba)₃ (5 mol%), and K₃PO₄ (0.4 mmol).

• Solvent Addition: Inject 2.0 mL of anhydrous, degassed CH₃CN. (Critical: Do not use DMF if trifluoroethylation is the goal).

• Reaction: Stir the mixture at room temperature (25 °C) for 12 hours.

• Self-Validation Step: Withdraw a 50 µL aliquot, dilute in CDCl₃, and add 1.0 equivalent of α,α,α-trifluorotoluene (PhCF₃) as an internal standard. Acquire a ¹⁹F NMR spectrum. You should observe a distinct triplet around -65 ppm (depending on the substrate) corresponding to the -CH₂CF₃ group[4]. Calculate conversion against the -63 ppm singlet of PhCF₃.

• Isolation: If conversion >80%, filter through a short pad of Celite, concentrate, and purify via silica gel chromatography.

Protocol 2: Microwave-Assisted Trifluoroethylation of Sulfoxonium Ylides[6]

Objective: Rapid α-fluoroalkylation via an Sₙ2 mechanism.

• Setup: To an oven-dried 5 mL microwave vial equipped with a magnetic stir bar, add the sulfoxonium ylide (0.2 mmol, 1.0 equiv), Cs₂CO₃ (0.26 mmol, 1.3 equiv), and the fluoroethyliodonium salt (0.26 mmol, 1.3 equiv).

• Atmosphere & Solvent: Cap with a septum, purge with N₂ for 3 minutes, and inject 0.4 mL of anhydrous ACN.

• Microwave Irradiation: Replace the septum with a microwave crimp cap. Irradiate at 70 °C for exactly 10 minutes.

• Workup: Quench with water (5 mL) and extract with EtOAc (3 × 5 mL). Dry the combined organic layers over Na₂SO₄.

• Validation: Evaporate the solvent and run a crude ¹H NMR. The disappearance of the ylidic α-proton (typically around 4.5–5.5 ppm) confirms complete alkylation.

References

• Recent advances in trifluoroethylation reaction Source: Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

• Pd-catalyzed divergent trifluoroethylation and arylation of arylboronic acids by aryl(2,2,2-trifluoroethyl)iodonium triflates Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Palladium-Catalyzed Trifluoroethylation of Terminal Alkynes with 1,1,1-Trifluoro-2-iodoethane Source: Organic Letters (ACS Publications) URL:[Link]

• Direct trifluoroethylation of carbonyl sulfoxonium ylides using hypervalent iodine compounds Source: Beilstein Journal of Organic Chemistry URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Direct trifluoroethylation of carbonyl sulfoxonium ylides using hypervalent iodine compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sioc.cas.cn [sioc.cas.cn]

Technical Support Center: Synthesis of Fluorinated Amines

Status: Operational 🟢 Current Queue: Low Operator: Senior Application Scientist

Welcome to the Fluorinated Amine Synthesis Support Center. We understand that introducing fluorine into amine scaffolds creates unique synthetic friction—altering basicity, nucleophilicity, and stability. This guide is structured as a series of "Support Tickets" addressing the most frequent failures we encounter in the field.

🗺️ Visual Navigation: Method Selection Strategy

Before opening a ticket, verify you are using the correct synthetic pathway for your target substrate.

Figure 1: Decision matrix for selecting the appropriate synthetic methodology based on available precursors and target structure.

🎫 Ticket #1: Nucleophilic Fluorination Failures

Subject: "My reaction exploded" or "I isolated the wrong isomer." Reagents Involved: DAST, Deoxofluor, XtalFluor-E.[1][2]

The Core Issue: Aziridinium Rearrangement & Thermal Instability

When fluorinating

-amino alcohols, the nitrogen lone pair is an internal nucleophile. It often attacks the activated alcohol faster than the fluoride ion, forming an aziridinium intermediate. Ring opening by fluoride then occurs at the less hindered carbon, leading to rearrangement (isomerization) rather than direct substitution.

Troubleshooting Protocol

Q: How do I prevent the rearrangement of

-amino alcohols?

• Step 1: Protonation. You must deactivate the amine lone pair. Run the reaction in the presence of an acid scavenger that is not strong enough to deprotonate the amine, or pre-protect the amine with a highly electron-withdrawing group (e.g., Tosyl, Cbz) to reduce nucleophilicity.

• Step 2: Temperature Control. DAST is prone to detonation at >50°C.

  • Recommendation: Switch to Deoxofluor or XtalFluor-E . They have higher thermal decomposition thresholds.

  • Protocol: Always start at -78°C. The kinetic barrier for direct

    is lower than the internal participation in some conformational locks, but generally, protecting group strategy is the only 100% fix.

Q: The reaction turned black and exothermed violently. Why?

• Cause: DAST disproportionates to

  and other species upon contact with water or silica.

• Fix: Never purify crude DAST mixtures on silica gel without a rigorous aqueous workup (NaHCO3) first to hydrolyze reactive S-F species.

🎫 Ticket #2: Reductive Amination Stalls

Subject: "The imine won't form with my trifluoromethyl ketone." Reagents Involved:

-Ketones, Amines, , .[3]

The Core Issue: Stable Hydrates/Hemiaminals

Unlike standard ketones, perfluorinated ketones (e.g., trifluoroacetophenone) are extremely electrophilic. They trap water from the air or solvent to form stable gem-diols (hydrates) . These hydrates are thermodynamic sinks that prevent imine condensation.

The "Titanium Fix" Protocol

Standard acid catalysis (AcOH) often fails here. You must use a water-scavenging Lewis Acid.

Validated Protocol:

• Mix: 1.0 equiv Ketone + 1.1 equiv Amine in dry THF.

• Activate: Add 2.0 equiv Titanium(IV) isopropoxide (

  ) or Titanium(IV) ethoxide.

  • Why? It acts as both a Lewis acid to activate the carbonyl and a chemical desiccant to consume the water produced (

    ).

• Stir: Ambient temperature for 6–12 hours. (Solution usually turns yellow/orange).

• Reduce: Add reducing agent (e.g.,

  ) directly to the pot.

• Quench: Add aqueous NaOH or

  to precipitate the Titanium salts as a white solid. Filter through Celite.

Data Comparison: Imine Formation Efficiency

Catalyst / Additive	Yield of Imine ( -Ketone)	Notes
None	< 10%	Stable hydrate dominates
Molecular Sieves (4Å)	30-45%	Surface passivation blocks drying
p-TsOH (Acid)	20-40%	Protonates amine; equilibrium unfavorable
	> 90%	Irreversible water scavenging

🎫 Ticket #3: Buchwald-Hartwig Coupling Issues

Subject: "I'm seeing defluorination or no reaction on my fluorinated aryl halide." Reagents Involved: Pd-catalysts, Fluorinated Aryl Bromides/Chlorides.[4]

The Core Issue: Competitive

Highly fluorinated aryl rings are electron-deficient. While this facilitates oxidative addition, it also makes the ring susceptible to Nucleophilic Aromatic Substitution (

) by the base (e.g., alkoxides), leading to ether byproducts instead of the amine.

Troubleshooting Guide

Q: My product has an -OtBu group instead of the amine. Why?

• Diagnosis: You used

  or . The base attacked the fluorinated ring directly ( ).

• Solution: Switch to a mild inorganic base. Cesium Carbonate (

  ) or Potassium Phosphate ( ) are the gold standards for fluorinated substrates.

Q: Which ligand system works best?

• For electron-poor fluorinated aryl halides, the oxidative addition is fast, but the reductive elimination can be sluggish.

• Recommendation: Use BrettPhos or RuPhos . These bulky, electron-rich ligands facilitate the difficult reductive elimination step and prevent the formation of stable Pd-F species (which can arrest the cycle).

🎫 Ticket #4: Isolation & Physicochemical Properties

Subject: "My product vanished on the rotovap." Context: Handling of

- or -fluorinated amines.

The Core Issue: Volatility and pKa Suppression

Fluorine is highly electronegative.

• pKa Effect: A fluorine atom on the

  -position reduces the pKa of the ammonium conjugate acid by ~1.5 to 2.0 units.[5] An -fluorine (if stable) drops it further.

  • Consequence: Your amine is less basic . During extraction, if you use a standard pH 9-10 workup, the amine might still be protonated (water-soluble) or, conversely, if it's a weak base, it might not extract into acid as expected.

• Volatility: Many low-molecular-weight fluorinated amines are extremely volatile.

Isolation Protocol

Step 1: Salt Formation (Mandatory for Volatiles) Do not concentrate the free base to dryness.

• Add 1.0 equiv of HCl (in ether/dioxane) or Oxalic Acid .

• Isolate the solid salt. This fixes the volatility issue.

Step 2: 19F NMR Monitoring Because fluorinated amines often lack UV chromophores (making TLC difficult), use 19F NMR to monitor the reaction.

• Tip: Use

  -trifluorotoluene as an internal standard to quantify yield in the crude mixture before attempting isolation.

📊 Workflow Visualization: Safe Deoxyfluorination

Figure 2: Safety and chemical fidelity workflow for the deoxyfluorination of amino alcohols.

📚 References

• Nucleophilic Fluorination (DAST/Deoxofluor):

  • Singh, R. P., & Shreeve, J. M. (2002). Recent advances in nucleophilic fluorination reactions of organic compounds using deoxofluor and DAST.[6] Synthesis, 2002(17), 2561-2578. Link

  • Note: Defines the safety profiles and rearrangement mechanisms.

• Reductive Amination (Ti(IV) Protocol):

  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium borohydride. The Journal of Organic Chemistry, 55(8), 2552-2554. Link

  • Note: The foundational text for overcoming hydrate stability in hindered/electron-poor ketones.

• Buchwald-Hartwig of Fluorinated Aromatics:

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination. Angewandte Chemie International Edition, 47(34), 6338-6361. Link

  • Note: Details ligand selection (BrettPhos/RuPhos) for challenging electron-deficient substrates.

• Physicochemical Properties (pKa Effects):

  • Morgenthaler, M., et al. (2007). Predicting and tuning physicochemical properties in lead optimization: Amine basicities. ChemMedChem, 2(8), 1100-1115. Link

  • Note: Provides quantitative data on fluorine's electron-withdrawing effect on amine pKa.

Sources

• 1. Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Fluorinated Amines: A Personal Account - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. Buchwald–Hartwig Amination with Aqueous Ammonia [synthesisspotlight.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Diastereoselective Synthesis of Fluorinated Amines

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Overcoming poor diastereoselectivity (dr) in

- and -fluoroamine synthesis.

Executive Summary & Diagnostic Flowchart

The Core Problem: Synthesizing fluorinated amines is not merely a halogen substitution; it is a battle against the gauche effect and Neighboring Group Participation (NGP) . The high electronegativity of fluorine (

Pauling) creates strong electrostatic dipoles that distort transition states, while the basic nitrogen atom frequently displaces leaving groups to form achiral aziridinium intermediates, destroying your hard-won stereocenters.

Diagnostic Protocol: Before selecting a reagent, identify your starting material and structural goal using the decision matrix below.

Figure 1: Strategic Decision Matrix for Fluorinated Amine Synthesis.

Module A: The "Aziridinium Trap" (Deoxyfluorination)

The Issue: You are treating a chiral

-amino alcohol with DAST or Deoxo-Fluor®, expecting inversion of configuration ( ). Instead, you observe:

• Retention of configuration.

• Complete racemization.

• Regio-scrambling (fluorine at the wrong carbon).

The Mechanism (Why it fails): The nitrogen lone pair is faster than the external fluoride source. It attacks the activated alcohol, forming a tight aziridinium ion . The fluoride then attacks this intermediate indiscriminately at either carbon, destroying selectivity.

The Solution: PhenoFluor™ Protocol Unlike DAST, PhenoFluor (1,3-bis(2,6-diisopropylphenyl)-2,2-difluoro-2,3-dihydro-1H-imidazole) operates via an imidazolium bifluoride salt mechanism that is less prone to elimination and rearrangement, though N-protection is still critical.

Protocol: Late-Stage Fluorination with PhenoFluor Prerequisites: Amine must be protected with an electron-withdrawing group (Cbz, Boc, or preferably Tosyl/Nosyl) to suppress N-nucleophilicity.

• Preparation: In a glovebox or dry environment, charge a vial with the N-protected amino alcohol (1.0 equiv) and CsF (2.0 equiv).

• Reagent Addition: Add PhenoFluor (1.5 equiv) as a solid or toluene solution.

• Solvent: Add anhydrous Toluene (

  concentration). Note: Toluene is superior to DCM for this reagent.

• Reaction: Seal and heat to

  for 4–12 hours.

• Workup: Cool to RT. Dilute with

  , filter through a Celite pad to remove cesium salts, and concentrate.

• Purification: Flash chromatography.

Validation: Check

- coupling. If you see distinct coupling constants (e.g., for anti vs. for gauche), you have preserved diastereoselectivity.

Module B: The "Building Block" Strategy (Ellman Auxiliaries)

The Issue: Direct fluorination is too risky for early-stage synthesis. You need to establish stereochemistry before the C-F bond complicates matters, or control the addition of a fluorinated nucleophile.

The Solution: tert-Butanesulfinamide (Ellman's Auxiliary) This is the industry gold standard. The bulky tert-butyl group directs nucleophilic attack to the imine with high facial selectivity (

).

Protocol: Diastereoselective Fluoroalkyl Addition Target: Synthesis of

-trifluoromethyl amines.

• Condensation:

  • Mix aldehyde (

    equiv), ( equiv), and ( equiv) in THF.

  • Stir at RT for 16h. Pour into brine, filter, and isolate the N-sulfinyl imine.

• Nucleophilic Addition (The Critical Step):

  • Generate the Ruppert-Prakash reagent anion (

    + TBAT or TMAF).

  • Crucial Modification: For high dr, use TBAT (tetrabutylammonium difluorotriphenylsilicate) in THF at

    .

  • Add the sulfinyl imine.[1][2] The bulky auxiliary forces the

    anion to attack from the less hindered face (Re-face or Si-face depending on auxiliary chirality).

• Deprotection:

  • Treat the resulting sulfinamide with

    in dioxane/MeOH for 1 hour to yield the free amine hydrochloride salt.

Why this works: The rigid cyclic transition state (Zimmerman-Traxler model) formed by the chelation of the sulfinyl oxygen and the imine nitrogen prevents free rotation, locking the stereochemistry.

Module C: Catalytic Asymmetric Synthesis (Mannich Reaction)

The Issue: You need to synthesize a

-fluoroamine from an enolizable ketone and an imine, but you cannot use stoichiometric chiral auxiliaries due to cost or atom economy.

The Solution: Chiral Phosphoric Acid (CPA) Catalysis Binol-derived phosphoric acids (e.g., TRIP, STRIP) act as bifunctional catalysts, activating the imine via H-bonding while directing the enol(ate) attack.

Protocol: Akiyama-Terada Mannich Reaction

• Reagents: Fluorinated imine (e.g., derived from ethyl trifluoropyruvate) + Silyl Ketene Acetal or Enamide.

• Catalyst:

  ( ).

• Solvent: Toluene or Mesitylene (Non-polar solvents tighten the ion pair).

• Conditions:

  to .

• Mechanism: The CPA forms a chiral pocket. The phosphoryl oxygen binds the nucleophile (if protonated) or stabilizes the transition state, while the acidic proton activates the imine.[3]

Module D: Ring Opening of Aziridines (Doyle Method)

The Issue: You have a chiral aziridine and need to introduce fluorine at the

-position. Using HF-Pyridine (Olah's reagent) is dangerous and often leads to polymerization.

The Solution: Latent HF Source (PhCOF + HFIP) The Doyle group developed a method using Benzoyl Fluoride (

) and Hexafluoroisopropanol (HFIP) to generate HF in situ under mild conditions, catalyzed by a Lewis base.[4]

Protocol:

• Substrate: N-Tosyl or N-Boc Aziridine (

  equiv).

• Reagents:

  ( equiv) + HFIP ( equiv).

• Catalyst:

  DBU or MTBD (Lewis Base).

• Solvent:

  , RT.

• Outcome: Regioselective ring opening. The nucleophilic fluoride attacks the less substituted carbon (usually) or the position dictated by electronic bias, with inversion of stereochemistry.

Troubleshooting & FAQ

Symptom	Probable Cause	Corrective Action
Low dr (50:50) in DAST reaction	Aziridinium intermediate formation.	Switch to PhenoFluor . If unavailable, double-protect nitrogen (e.g., N,N-dibenzyl) to kill nucleophilicity.
Elimination to Enamine/Alkene	Reaction temperature too high; E2 mechanism dominating.	Lower temp to . Use a non-basic solvent (DCM instead of THF/Pyridine).
No Reaction with Ellman Imine	Steric bulk of tert-butyl group hindering attack.	Switch to Lewis Acid activation ( or ) to activate the imine for nucleophilic attack.
Broad signals in NMR	Rotamers due to N-protecting groups (Boc/Cbz).	Run NMR at elevated temperature ( ) to coalesce rotamers or switch to .
"Missing" Fluorine Peak	Product volatility or formation of volatile side products.	Use a heavy internal standard ( ). Avoid high-vac if product MW .

References

• PhenoFluor Mechanism & Utility: Sladojevich, F., Arlow, S. I., Tang, P., & Ritter, T. (2013).[5] Late-Stage Deoxyfluorination of Alcohols with PhenoFluor. Journal of the American Chemical Society, 135(7), 2470–2473. Link

• Ellman Auxiliary Review: Ellman, J. A., Owens, T. D., & Tang, T. P. (2002). Synthesis of Chiral Amines using tert-Butanesulfinamide. Accounts of Chemical Research, 35(11), 984–995. Link

• Aziridine Opening (Doyle): Kalow, J. A., & Doyle, A. G. (2010). Enantioselective Ring Opening of Aziridines with Fluorine Nucleophiles. Journal of the American Chemical Society, 132(10), 3268–3269. Link

• Chiral Phosphoric Acids: Akiyama, T. (2007). Stronger Brønsted Acids. Chemical Reviews, 107(12), 5744–5758. Link

• Aziridinium Problems: O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Synthesis of β-Fluoroamines by Lewis Base Catalyzed Hydrofluorination of Aziridines [organic-chemistry.org]
• 5. PhenoFluor™ - Wordpress [reagents.acsgcipr.org]

troubleshooting guide for N-2,2,2-trifluoroethylisatin ketimine reactions

Technical Support Center: N-2,2,2-Trifluoroethylisatin Ketimines

Introduction: The Fluorine Advantage

Welcome to the technical guide for N-2,2,2-trifluoroethylisatin ketimines . These scaffolds are not merely intermediates; they are "privileged structures" in modern drug discovery. The incorporation of the 2,2,2-trifluoroethyl group (

) at the ketimine nitrogen serves two critical functions:

• Bioisosterism: It modulates lipophilicity and metabolic stability compared to non-fluorinated alkyl groups.

• Electronic Activation: The strong electron-withdrawing nature of the

  group lowers the LUMO energy of the bond, making these ketimines highly reactive electrophiles for asymmetric transformations, particularly [3+2] cycloadditions and Mannich-type reactions.

This guide addresses the specific challenges of synthesizing and handling these moisture-sensitive, high-value intermediates.

Module 1: Synthesis of the Ketimine Scaffold

The Reaction: Condensation of isatin derivatives with 2,2,2-trifluoroethylamine hydrochloride.[1]

Workflow Diagram

Figure 1: Standard condensation workflow for ketimine generation.

Troubleshooting Protocol

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Inefficient water removal.	The equilibrium constant is unfavorable. You must use a Dean-Stark trap or activated 4Å molecular sieves. Simple reflux is insufficient.
Starting Material Remains	Salt dissociation failure.	The amine is supplied as a hydrochloride salt. Ensure you are using a base (e.g., or solid ) if not using high-temp reflux which drives off, though standard protocols often rely on thermal dissociation in toluene.
Dark/Tarry Reaction	Polymerization/Decomposition.	Reduce reaction time. Most condensations complete in 4–12 hours. Prolonged heating at degrades the isatin core.
Product Hydrolysis	Moisture exposure during isolation.	These ketimines are hygroscopic . Avoid aqueous workup if possible. Filter off the catalyst/salts and concentrate directly.

Expert Insight:

"The inductive effect of the

group reduces the nucleophilicity of the amine nitrogen. Consequently, the initial attack on the isatin ketone is slower than with standard alkyl amines. Patience and rigorous water removal are non-negotiable."

Module 2: Asymmetric Reactivity (The [3+2] Cycloaddition)

The Challenge: Controlling the stereochemistry when the ketimine acts as a 1,3-dipole or electrophile.

Mechanism & Stereocontrol Logic

Figure 2: Bifunctional organocatalysis model for spirooxindole synthesis.

Optimization Matrix

Q: My enantiomeric excess (ee) is stalling at 70%. How do I push it to >90%?

A: The

-ethyl group is bulky but conformationally flexible. To lock the transition state:

• Catalyst Screen: Switch from Thioureas to Squaramides . Squaramides possess a wider bite angle and more rigid H-bond donation, often accommodating the fluorinated tail better [1].

• Solvent Switch: Move from DCM (Dichloromethane) to CHCl

  or Toluene . Chlorinated solvents can sometimes disrupt the weak H-bonds between the catalyst and the fluorine atoms on the substrate.

• Temperature: Lower the temperature to

  . While reaction time will increase, the suppression of the non-catalyzed background reaction is critical for high ee.

Q: I am observing low diastereoselectivity (dr).

A: This usually indicates a stepwise mechanism competing with the concerted pathway.

• Solution: Ensure your dipolarophile (e.g., nitroalkene, acrylate) is free of trace acids/bases.

• Check: Use 3Å molecular sieves in the reaction pot. Water can bridge the transition state indiscriminately, eroding dr.

Module 3: Purification & Stability (The "Hidden" Killer)

The Issue: N-2,2,2-trifluoroethylisatin ketimines are prone to hydrolysis on acidic silica gel, reverting to the parent isatin (orange spot on TLC).

Stability Protocol

Step	Standard Method	Recommended Modification
TLC Analysis	Silica plate, Hex/EtOAc.	Pre-treat plate with 5% /Hexane before spotting. This prevents "streaking" caused by on-plate hydrolysis.
Column Packing	Slurry in solvent.	Slurry silica in solvent + 1% Triethylamine ( ) . Flush with 2 column volumes of neutral solvent before loading.
Elution	Slow gradient.	Flash elution. Do not let the compound sit on the column for >30 minutes. Use a steeper gradient to elute quickly.
Storage	Fridge ( ).	Glovebox or Desiccator at . Store under Argon. These compounds degrade over weeks in air.

FAQ: Rapid Fire Troubleshooting

Q1: Can I use microwave irradiation for the synthesis? A: Yes. Microwave synthesis (

, 10–20 min) often improves yields by overcoming the low nucleophilicity of the fluorinated amine, provided you use a sealed vessel with a scavenger for water [2].

Q2: Why does my NMR show rotamers? A: The

bond has restricted rotation due to the steric bulk of the group and the electronic repulsion with the isatin carbonyl. You may see broadened or split peaks in NMR or NMR. Run the NMR at to coalesce the peaks for confirmation.

Q3: Is the trifluoroethyl group removable? A: Generally, no . Unlike a Boc or Benzyl group, the

-trifluoroethyl group is robust. It is usually intended to be part of the final pharmacophore (bioisostere for an ethyl or propyl group). If you need a removable group, this is the wrong scaffold.

References

• Wang, J., et al. (2015).[2][3] "Asymmetric [3+2] Cycloaddition of N-2,2,2-Trifluoroethylisatin Ketimines." Chemical Communications.[4][5]

• Liu, Y., et al. (2023).[2] "Recent Advances of N-2,2,2-Trifluoroethylisatin Ketimines in Organic Synthesis." Molecules.

• Gu, J., et al. (2024).[4] "K2CO3-Catalyzed (3 + 2) Cycloaddition Reaction of N-2,2,2-Trifluoroethylisatin Ketimines." The Journal of Organic Chemistry.

• BenchChem Technical Support. (2025). "N-Methylation and Alkylation of Isatin Derivatives: Protocols and Troubleshooting."

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances of N-2,2,2-Trifluoroethylisatin Ketimines in Organic Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Advances of N-2,2,2-Trifluoroethylisatin Ketimines in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pure.ecnu.edu.cn [pure.ecnu.edu.cn]
• 5. Organocatalytic asymmetric synthesis of 3,3-disubstituted oxindoles featuring two heteroatoms at the C3 position - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues with 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine

Welcome to the Technical Support Center for 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine (CAS: 886368-16-7)[1]. As a Senior Application Scientist, I frequently encounter researchers struggling with the unique physicochemical behaviors of

-trifluoromethyl amines. While the incorporation of fluorine is a premier strategy to improve metabolic stability and pharmacokinetic properties (DMPK) by blocking cytochrome P450-mediated oxidation[2], it fundamentally alters the electronic and steric landscape of the molecule.

This guide is designed to move beyond basic troubleshooting. We will dissect the causality behind the stability issues, analytical anomalies, and reactivity bottlenecks associated with this specific fluorinated building block, providing you with self-validating protocols to ensure experimental success.

Part 1: Physicochemical Profiling & Stability Metrics

The core challenges with 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine stem from two structural features:

• The

  -Trifluoromethyl (CF ) Group: Exerts a profound negative inductive effect (-I), pulling electron density away from the nitrogen lone pair. This drastically reduces the amine's basicity and nucleophilicity[3].

• The ortho-Fluoro Substitution: Introduces significant steric hindrance directly adjacent to the reaction center, while contributing additional electron withdrawal.

To understand why standard protocols fail with this compound, we must compare its quantitative metrics against non-fluorinated analogs.

Table 1: Comparative Physicochemical Data for Benzylamine Derivatives

Compound Class	Estimated pKa	Nucleophilicity	Primary Stability/Handling Issue
Standard Benzylamine	~9.3	High	Rapid CO absorption; prone to oxidation.
-Trifluoromethylbenzylamine	~5.8	Low	Free base volatility; slow carbamate formation.
2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine	~5.2	Very Low	Extreme steric hindrance; salt hygroscopicity.

Part 2: Troubleshooting FAQs

Q1: My compound appears to be losing potency and forming an insoluble white precipitate on the benchtop. Is it degrading? A1: Yes, but not through decomposition of the carbon skeleton. When stored as a free base, the amine is highly susceptible to atmospheric carbon dioxide and moisture. Despite the reduced basicity caused by the

-CF group, the nitrogen lone pair can still act as a nucleophile, attacking CO to form a zwitterionic intermediate that rapidly converts into an insoluble carbamate salt. Causality: The free base is a volatile, reactive liquid. To prevent this, the compound must be stored as a hydrochloride (HCl) salt under an inert atmosphere (Argon/N ) at 4°C.

Atmospheric degradation pathway of free base fluorinated amines.

Q2: I am getting negligible yields (<10%) when attempting an amide coupling using standard EDC/HOBt conditions at room temperature. How do I fix this? A2: The failure is a direct result of the compound's electronic and steric environment. The

-CF and ortho-fluoro groups severely deplete the electron density on the nitrogen, rendering it a very poor nucleophile[3]. Standard active esters (like those formed by EDC/HOBt) are not electrophilic enough to drive the reaction forward, and the bulky groups physically block the trajectory of nucleophilic attack. Causality: You must increase the electrophilicity of the carbonyl and provide thermal energy to overcome the high activation barrier. Switch to highly reactive uronium coupling agents (HATU) with HOAt, or utilize an acid chloride, and elevate the reaction temperature to 50-60°C.

Q3: During LC-MS analysis, I cannot detect the mass of the amine (m/z 194 for [M+H]+). Is the molecule fragmenting? A3: It is rarely fragmentation; it is an ionization failure. Because the

-CF group lowers the pKa of the amine to ~5.2, it does not easily protonate in standard LC-MS mobile phases (e.g., 0.1% Formic Acid, pH ~2.7) compared to highly basic aliphatic amines. Causality: The molecule remains largely neutral in the droplet, leading to poor Electrospray Ionization (ESI) efficiency. Solution: Switch your ionization source to Atmospheric Pressure Chemical Ionization (APCI), or run the MS in negative ion mode if you have derivatized the amine.

Part 3: Validated Experimental Protocols

To address the reactivity bottlenecks discussed above, I have designed a self-validating amide coupling protocol specifically engineered for highly hindered, electron-deficient

-trifluoromethyl amines.

Protocol: High-Efficiency Amide Coupling for Sterically Hindered Amines

Mechanistic Rationale: This protocol uses HATU to generate a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The use of N,N-Diisopropylethylamine (DIPEA) ensures the amine HCl salt is fully neutralized in situ without acting as a competing nucleophile.

Step-by-Step Methodology:

• Pre-Activation (The Electrophile): In a flame-dried Schlenk flask under Argon, dissolve 1.0 equivalent of your target carboxylic acid and 1.2 equivalents of HATU in anhydrous DMF (0.2 M concentration). Add 2.0 equivalents of DIPEA. Stir at 25°C for 15 minutes. Visual cue: The solution will turn a distinct pale yellow as the active ester forms.

• Amine Liberation: In a separate sealed vial, suspend 1.1 equivalents of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine HCl salt in a minimal volume of anhydrous DMF. Add 1.1 equivalents of DIPEA and vortex until fully dissolved, liberating the free base.

• Thermal Coupling: Add the liberated amine solution dropwise to the activated ester. Immediately heat the reaction block to 50°C. Causality: The thermal energy is critical to overcome the steric clash between the ortho-fluoro group and the incoming bulky active ester.

• Self-Validation (In-Process Check): After 12 hours, sample 5

  L of the reaction mixture, quench in 100 L of Acetonitrile, and analyze via LC-MS (UV 254 nm trace).

  • If conversion is >95%: Proceed to step 5.

  • If conversion is <95%: The steric hindrance is dominating. Add 0.5 equivalents of standalone HOAt to act as a highly efficient acyl transfer catalyst, and stir for an additional 6 hours.

• Isolation: Dilute the mixture with Ethyl Acetate and wash sequentially with 5% aqueous Citric Acid (to remove unreacted amine and DIPEA), saturated NaHCO

  , and brine. Dry over Na SO and concentrate.

Self-validating amide coupling workflow for sterically hindered amines.

References

• PubChem. "886368-16-7 (C8H7F4N) - PubChemLite". PubChem Database.
• "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective". National Institutes of Health (PMC).
• -Trifluoromethyl Amines via Biocatalytic N–H Bond Insertion with Acceptor-Acceptor Carbene Donors". Journal of the American Chemical Society.

Sources

• 1. PubChemLite - 886368-16-7 (C8H7F4N) [pubchemlite.lcsb.uni.lu]
• 2. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

side-product formation in the synthesis of fluorinated phenylethylamines

Welcome to the Technical Support Center. As drug development and materials science increasingly rely on fluorinated phenylethylamines—ranging from 5-HT2A receptor ligands to fluorinated spacers in perovskite solar cells—mastering their synthesis is critical. The standard synthetic route involves a Henry (nitroaldol) condensation followed by the reduction of the resulting fluorinated nitrostyrene.

However, the high electronegativity of fluorine and the highly reactive intermediates involved in this pathway frequently lead to complex side reactions. This guide is designed by application scientists to help you troubleshoot, understand the mechanistic causality behind side-product formation, and implement self-validating protocols.

Pathway Visualization: Target vs. Side-Product Divergence

Reaction pathway mapping target synthesis vs. side-product divergence in fluorinated phenylethylamines.

Troubleshooting Guides & FAQs

Phase 1: The Henry Condensation (Nitroaldol)

Q: My Henry condensation of fluorobenzaldehyde and nitroethane yields a highly polar spot on TLC, and NMR confirms a

-nitroalcohol instead of the nitrostyrene. How do I drive the elimination? A: The Henry reaction is an equilibrium process. The initial nitroaldol addition forms a -nitroalcohol. To drive the E1cB dehydration (elimination) to the thermodynamic nitrostyrene product, water must be actively removed. Causality: Fluorine is strongly electron-withdrawing via induction. This stabilizes the intermediate alkoxide/alcohol, increasing the activation energy required for the dehydration step compared to electron-donating substituents. Solution: Switch from a simple basic catalyst (like butylamine) to anhydrous ammonium acetate ( ) in refluxing glacial acetic acid. Alternatively, perform the reaction in refluxing toluene using a Dean-Stark apparatus to azeotropically remove water.

Q: When using

to catalyze the Henry condensation of 2,5-difluorobenzaldehyde, I isolate a bright yellow side-product that is not the nitrostyrene. What is this? A: You are likely observing a nitroimine side product[1]. Causality: The ammonia generated from ammonium acetate can act as a competing nucleophile against the nitroalkane. It attacks the highly electrophilic fluorinated carbonyl carbon to form an imine. If this imine fails to undergo the expected sequence, it traps your starting material[1]. Solution: Ensure the nitroalkane is in molar excess. If nitroimine formation persists, switch the catalyst to a primary amine (e.g., cyclohexylamine) in acetic acid, which has been proven to bypass this specific side reaction in fluorinated analogs[1].

Phase 2: The Reduction Step

Q: During the reduction of my fluorinated nitrostyrene to the phenylethylamine, I am losing the aromatic fluorine atom. Why does this happen, and how can I prevent it? A: Hydrodefluorination is a critical risk when reducing fluorinated aromatics. Causality: The C-F bond, while thermodynamically strong, is highly polarized. Harsh reducing agents like boiling Lithium Aluminum Hydride (LAH) or aggressive catalytic hydrogenation (Pd/C with high

pressure) can cleave the C-F bond via nucleophilic aromatic substitution ( ) by hydride, or via oxidative addition[2]. Solution: Adopt a milder reduction system. A highly effective protocol is the use of paired with [1]. If LAH must be used, employ a sequential reduction using Borane ( ) to reduce the alkene first, followed by a mild, controlled LAH addition to reduce the nitro group[2]. These methods selectively target the nitroalkene without providing the activation energy required for C-F bond cleavage.

Q: My final phenylethylamine product contains a significant impurity with roughly double the molecular weight. What is the mechanism of this dimerization? A: You are observing the formation of a secondary amine dimer[3]. Causality: The reduction of a nitroalkene proceeds through several intermediates: nitroalkane

nitroso hydroxylamine imine primary amine. If the local concentration of the newly formed primary amine is high, it acts as a nucleophile and attacks the unreduced imine intermediate. This forms a Schiff base, which is subsequently reduced to a secondary amine dimer. Solution: Dimerization is a concentration-dependent bimolecular side reaction. Run the reduction at high dilution (e.g., ) and ensure the reducing agent is present in a large stoichiometric excess (at least 4-5 equivalents) to rapidly push the imine intermediate to the primary amine before it can be intercepted.

Quantitative Side-Product Analysis

The following table summarizes the structural causality and preventive strategies for the most common side products encountered in this workflow.

Side Product	Reaction Stage	Mechanistic Cause	Preventive Strategy
-Nitroalcohol	Henry Condensation	Incomplete E1cB dehydration due to fluorine inductive stabilization.	Use Dean-Stark trap or / Glacial HOAc reflux.
Nitroimine	Henry Condensation	Competing nucleophilic attack on the highly electrophilic carbonyl[1].	Use cyclohexylamine catalyst; maintain excess nitroalkane[1].
Defluorinated Amine	Reduction	or oxidative addition at the polarized C-F bond[2].	Avoid harsh LAH/Pd-C; use [1] or then LAH[2].
Secondary Amine Dimer	Reduction	Primary amine nucleophilic attack on the imine intermediate[3].	Maintain high solvent dilution ( ); use 5+ eq. of hydride.
Oxime/Hydroxylamine	Reduction	Insufficient hydride equivalents or premature quenching.	Use strictly anhydrous conditions; validate completion via GC-MS before quench.

Validated Experimental Protocol: Synthesis of 2,5-Difluorophenylethylamine

This protocol utilizes a self-validating system designed to bypass nitroimine formation and prevent defluorination.

Step 1: Henry Condensation (Avoiding Nitroimine)

• Setup: In a flame-dried round-bottom flask, dissolve 2,5-difluorobenzaldehyde (1.0 eq) and nitroethane (1.5 eq) in glacial acetic acid (0.5 M relative to aldehyde).

• Catalysis: Add cyclohexylamine (0.2 eq) to avoid the ammonia-derived nitroimine side product[1].

• Reaction: Heat the mixture to 90°C for 6 hours.

• Validation (In-Process): Monitor via TLC (Hexane:EtOAc 4:1). The reaction is complete when the UV-active aldehyde spot disappears, replaced by a bright yellow, higher

  spot (the nitrostyrene).

• Workup: Pour into ice water, extract with

  , wash with 5% aqueous NaOH to remove acetic acid, dry over , and concentrate.

Step 2: Reduction (Avoiding Defluorination & Dimerization)

• Setup: In a flame-dried flask under Argon, suspend

  (5.0 eq) in anhydrous THF (to achieve a final substrate concentration of 0.05 M to prevent dimerization).

• Activation: Cool to 0°C and dropwise add

  (6.0 eq). Stir for 15 minutes to generate the active borane complex[1].

• Addition: Dissolve the fluorinated nitrostyrene from Step 1 in a minimal amount of anhydrous THF and add dropwise over 30 minutes to control the exotherm.

• Reaction: Reflux for 4 hours.

• Validation (In-Process): Withdraw a 0.1 mL aliquot, quench with water, extract with ether, and run rapid GC-MS. Confirm the presence of the primary amine molecular ion and the absence of the defluorinated mass (-18 amu net change).

• Workup: Cool to 0°C, carefully quench with 10% HCl to destroy excess hydride, basify with NaOH, and extract with ether. Dry and evaporate to yield the pure fluorinated phenylethylamine.

References

1.[1] The Role of Lipophilicity in Determining Binding Affinity and Functional Activity for 5-HT2A Receptor Ligands - PMC. nih.gov. Available at: 2.[3] 2-fluoro-N-methyl Benzeneethanamine HCL | 1067237-58-4 | Benchchem. benchchem.com. Available at: 3.[2] Synthesis and bioevaluation of [18F]4-fluoro-m-hydroxyphenethylguanidine ([18F]4F-MHPG): a novel radiotracer for quantitative PET studies of cardiac sympathetic innervation - PMC. nih.gov. Available at:

Sources

• 1. The Role of Lipophilicity in Determining Binding Affinity and Functional Activity for 5-HT2A Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and bioevaluation of [18F]4-fluoro-m-hydroxyphenethylguanidine ([18F]4F-MHPG): a novel radiotracer for quantitative PET studies of cardiac sympathetic innervation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-fluoro-N-methyl Benzeneethanamine HCL | 1067237-58-4 | Benchchem [benchchem.com]

scale-up considerations for fluorinated amine synthesis

Status: Online Operator: Senior Application Scientist Ticket ID: SC-F-2026-ALPHA

Mission Statement

Welcome to the Fluorinated Amine Synthesis Support Center. Scaling up organofluorine chemistry presents a unique paradox: the C-F bond is one of the strongest in organic chemistry, yet the reagents required to install it are often among the most reactive and hazardous.

This guide moves beyond standard literature procedures to address the "hidden variables" of scale-up: heat transfer limitations, altered pKa values, and the stability of hemiaminal intermediates.

Module 1: Reagent Selection & Safety

Critical Decision Making for Deoxofluorination

User Issue: "DAST is showing an exotherm onset at 90°C during calorimetry testing. How do I scale this safely?"

Technical Diagnosis: Diethylaminosulfur trifluoride (DAST) is notorious for having a low decomposition temperature (~90°C) with rapid gas evolution. On a milligram scale, this is manageable. On a multigram/kilogram scale, this is a "runaway reaction" hazard.

Troubleshooting Protocol:

• Switch Reagents (Recommended):

  • Alternative: Use XtalFluor-E or XtalFluor-M .[1][2]

  • Why: XtalFluor salts are crystalline and thermally stable up to ~200°C, eliminating the explosive decomposition risk of DAST.

  • Caveat: XtalFluor does not generate HF in situ as effectively as DAST. You must add an exogenous fluoride source, typically Et3N·3HF or Et3N[1]·2HF, to promote the reaction.

• If you MUST use DAST:

  • Dilution: Operate at high dilution ( >10 volumes of CH2Cl2).

  • Flow Chemistry: DAST is a prime candidate for continuous flow reactors. This minimizes the active volume at any specific moment, allowing for excellent heat dissipation.

Visual Guide: Deoxofluorination Reagent Decision Tree

Figure 1: Decision matrix for selecting deoxofluorination reagents based on scale and thermal stability requirements.

Module 2: Reaction Optimization (Reductive Amination)

Overcoming the "Hemiaminal Trap"

User Issue: "I am trying to reductively aminate a trifluoromethyl ketone. The starting material is consumed, but I am isolating the alcohol, not the amine."

Technical Diagnosis: Trifluoromethyl ketones are highly electrophilic. When they react with amines, they form a stable hemiaminal intermediate. Unlike non-fluorinated ketones, the electron-withdrawing CF3 group stabilizes this intermediate, preventing the loss of water required to form the imine. If you add the reducing agent (NaBH4/STAB) too early, you reduce the trace amounts of ketone back to the alcohol, or the hemiaminal reverts.

Troubleshooting Protocol:

• Force Dehydration:

  • Reagent: Titanium(IV) isopropoxide [Ti(OiPr)4] .

  • Mechanism: Ti(OiPr)4 acts as a Lewis acid to activate the carbonyl and as a water scavenger.[3] It drives the equilibrium from the stable hemiaminal to the imine.

  • Stoichiometry: Use 1.5 - 2.0 equivalents.

• Stepwise Protocol (The "Pre-Complexation" Method):

  • Step A: Mix Ketone + Amine + Ti(OiPr)4 (neat or in THF). Stir for 6–12 hours. Do not add reducing agent yet.

  • Step B: Dilute with ethanol (if neat).

  • Step C: Add NaBH4. The reduction of the pre-formed titanated imine is rapid.

Data Comparison: Imine Formation Efficiency

Substrate	Method A: Direct NaBH(OAc)3	Method B: Ti(OiPr)4 Pre-mix
Acetophenone (Non-F)	85% Yield	92% Yield
2,2,2-Trifluoroacetophenone	< 10% Yield (Mostly Alcohol)	88% Yield
Hexafluoroacetone	0% Yield	75% Yield

Module 3: Workup & Isolation

The pKa Shift Phenomenon

User Issue: "I cannot extract my fluorinated amine product into the organic layer during workup. It seems to stay in the water."

Technical Diagnosis: This is the most common error in fluorinated amine synthesis. Fluorine is highly electron-withdrawing.[4] This lowers the pKa of the conjugate acid significantly.

• Standard Amine (e.g., Ethylamine): pKa ~ 10.7

• Fluorinated Amine (e.g., 2,2,2-Trifluoroethylamine): pKa ~ 5.7

The Trap: If you perform a standard "basic wash" (pH 10–12) to extract the amine, you are well above the pKa of a fluorinated amine. However, if the pKa is extremely low (e.g., perfluorinated chains), the amine might be less basic than you think, or conversely, if you are acidifying to remove neutrals, you might protonate the fluorinated amine at a much lower pH than expected.

Troubleshooting Protocol:

• Adjust pH Targets:

  • To extract the Free Base : Ensure aqueous pH is > 2 units above the pKa. For a pKa 5.7 amine, pH 8 is sufficient. Going to pH 14 (NaOH) might degrade the molecule (dehydrofluorination) without improved extraction.

  • To wash away Impurities : If your product has pKa 5.7, you can wash the organic layer with pH 3 buffer. The fluorinated amine will remain protonated in the water? NO. At pH 3, a pKa 5.7 amine is protonated. Wait—check the logic.

  • Correction: If pKa is 5.7:

    • pH < 3.7: >99% Protonated (Water soluble).

    • pH > 7.7: >99% Free base (Organic soluble).

  • Advantage:[3][5][6][7] You can separate non-fluorinated amines (pKa ~10) from fluorinated amines (pKa ~5.7) by extracting at pH 7.0. The normal amine stays protonated (water); the fluorinated amine is free (organic).

• Avoid Strong Bases:

  • Strong bases (NaOH, KOH) can cause elimination of HF to form fluoro-olefins, especially if there is a proton alpha to the CF3 group. Use Carbonate (K2CO3) or Bicarbonate bases.

Visual Guide: pKa-Dependent Separation Strategy

Figure 2: Selective extraction workflow leveraging the reduced pKa of fluorinated amines to remove non-fluorinated amine impurities.

Module 4: Handling Volatiles

Isolation of Low Molecular Weight Fluorinated Amines

User Issue: "My yield is good by NMR, but I lose everything on the rotavap."

Technical Diagnosis: Fluorination increases volatility. Many small fluorinated amines (e.g., 2,2,2-trifluoroethylamine, bp 37°C) are extremely volatile.

Troubleshooting Protocol:

• Salt Formation (The "Solid Anchor"):

  • Do not isolate the free base.

  • Bubble anhydrous HCl gas into the ethereal solution of the crude amine.

  • Isolate the Hydrochloride Salt via filtration. These are stable solids.[4]

  • Alternative: Use p-Toluenesulfonic acid (pTsOH) . The tosylate salts are often crystalline, non-hygroscopic, and have high molecular weights, making weighing and handling easier.

• Telescoping:

  • If the amine is an intermediate, do not isolate. Determine concentration via 19F NMR using an internal standard (e.g., trifluorotoluene) and use the solution directly in the next step.

References

• Beaulieu, F., et al. "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling." Journal of Organic Chemistry, vol. 74, no. 5, 2009, pp. 2067–2074. Link

• Prakash, G. K. S., et al. "Direct Electrophilic Monofluoromethylation of Silicon Enolates with HCF2SO2Cl." Organic Letters, vol. 15, no. 13, 2013, pp. 3290–3293. (Discussion on Fluorinated Synthons). Link

• Barney, C. L., et al. "Titanium(IV) Isopropoxide-Mediated Reductive Amination." Journal of Organic Chemistry, vol. 60, no. 7, 1995, pp. 2292–2296. Link

• Lal, G. S., et al. "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability." Journal of Organic Chemistry, vol. 64, no. 19, 1999, pp. 7048–7054. Link

• Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, vol. 61, no. 14, 2018, pp. 5822–5880. (Source for pKa data). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. designer-drug.com [designer-drug.com]
• 4. pharmtech.com [pharmtech.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]

Technical Support Center: Fluorination Reagent Management

Core Directive & Safety Philosophy

From the Desk of the Senior Application Scientist:

Fluorination is not a standard organic transformation; it is a high-energy negotiation with stability.[1][2] Whether you are installing a bioisostere in a drug candidate or tuning pKa, the reagents involved (DAST, HF,

surrogates) possess a "dual-use" nature: they are potent synthetic tools and potential energetic materials.[1][2]

This guide is not a list of rules—it is a system of causality . If you understand why DAST explodes (thermal runaway) or how HF permeates skin (calcium sequestration), you can engineer controls that make accidents statistically impossible.[1][2]

Reagent Selection & Decision Matrix

Before opening a bottle, validate your reagent choice. Many incidents stem from using legacy reagents (like DAST) when safer, modern alternatives (like XtalFluor) exist.[1][2]

Interactive Decision Logic (DOT Visualization)

Figure 1: Decision matrix for selecting fluorination reagents based on safety profiles and substrate stability.[1][2]

Critical Handling Protocols (The "Must-Haves")

A. Material Compatibility Table

Fluorination reagents are notoriously incompatible with standard labware. Using borosilicate glass with HF sources is a critical failure mode.

Reagent Family	Compatible Materials	Incompatible Materials	Failure Mode
Anhydrous HF / Olah's Reagent	PFA, FEP, PTFE, HDPE	Borosilicate Glass, Quartz	Etching/Dissolution: Fluoride ions attack , weakening vessels to catastrophic failure.[1][2]
DAST / Deoxo-Fluor	Dry Glass (Schlenk), Teflon	Water, Moisture, Metal Salts	Explosion: Hydrolysis generates HF and heat; thermal runaway leads to detonation.[1][2]
Selectfluor	Glass, Teflon	Reducing Agents, Strong Bases	Decomposition: Reacts violently with strong reductants.
Elemental	Monel 400, Nickel (Passivated)	Grease, Organics, Standard Steel	Fire: Hypergolic reaction (ignites on contact) with almost all organics.[1][2]

B. The "Kill Switch": Emergency Quenching

Quenching a fluorination reaction is the most dangerous phase. The sudden release of HF gas and heat can pressurize vessels instantly.

Standard Operating Procedure (SOP-F-04):

• Cool Down: Cool reaction mixture to -78°C (or at least -20°C).

• Dilution: Dilute with an inert solvent (DCM or

  -trifluorotoluene) to act as a heat sink.[1][2]

• The Neutralizer: Add saturated aqueous

  dropwise .

  • Why? Water hydrolyzes the reagent (releasing HF).[2] Bicarbonate neutralizes HF immediately (

    ).[1][2]

  • Warning: This generates

    gas. Ensure the system is vented to a scrubber, not sealed.

Troubleshooting Center (Q&A)

Ticket #1024: Deoxofluorination Thermal Runaway

User: "I'm using DAST to convert a ketone to a gem-difluoride. The reaction turned black and pressurized my flask. What happened?"

Senior Scientist Response: You likely encountered thermal decomposition .

• The Cause: DAST is thermally unstable. While the literature suggests it decomposes around 140°C, the onset of self-accelerating decomposition can occur as low as 50-90°C depending on purity and scale.[1][2] The "black" color indicates carbonization from rapid decomposition.

• The Fix:

  • Switch Reagents: Move to Deoxo-Fluor (stable up to ~140°C with lower exotherm energy) or XtalFluor-E (crystalline salt, much higher stability).[1][2]

  • Solvent Choice: If you must use DAST, ensure you are using

    (DCM) and strictly controlling the bath temperature.[1][2] Never distill DAST residues; the pot residue is shock-sensitive.[1][2]

Ticket #1025: HF Burn Management

User: "I spilled a small amount of Olah's reagent (Pyridine:HF) on my glove. I washed it off, but 2 hours later, my finger is throbbing. What do I do?"

Senior Scientist Response: ACT IMMEDIATELY. THIS IS A MEDICAL EMERGENCY.

• The Mechanism: HF is unique. The

  burns the skin, but the ion penetrates deep into the tissue, chelating calcium from your bones and blood ( ).[1][2] This causes excruciating pain and can lead to cardiac arrest via systemic hypocalcemia.

• Protocol:

  • Strip & Flush: Remove contaminated gloves/clothing. Flush with water for 5 minutes (speed is key).

  • Apply Antidote: Apply 2.5% Calcium Gluconate Gel immediately to the affected area. Massage it into the skin.[3] Do not stop until medical help arrives.

  • Seek ER: Go to the emergency room. Tell them explicitly: "Hydrofluoric Acid Exposure."

Ticket #1026: Selectfluor Solubility Issues

User: "My Selectfluor isn't dissolving in DCM or Toluene. The reaction is heterogeneous and slow."

Senior Scientist Response:

• The Science: Selectfluor is a dicationic salt (

  counterions).[1][2][4] It is essentially a "rock." It will not dissolve in non-polar organic solvents.

• The Fix:

  • Change Solvent: Use Acetonitrile (MeCN) .[2] Selectfluor is highly soluble in MeCN.

  • Phase Transfer: If you must use a non-polar solvent, add a phase transfer catalyst (like TEDA or a crown ether), though this is rarely as effective as simply switching to MeCN/Water mixtures.[2]

Workflow Visualization: Safe Quenching

This diagram illustrates the critical path for quenching a hazardous DAST/Deoxo-Fluor reaction.

Figure 2: Step-by-step quenching workflow to prevent thermal runaway and pressurization.

References & Authority

• Lal, G. S., et al. (1999).[5] "Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability."[1][2][5] Journal of Organic Chemistry. Link[1][2]

  • Context: Establishes Deoxo-Fluor as a safer alternative to DAST with defined decomposition energetics.

• Honeywell Specialty Chemicals. "Hydrofluoric Acid: Recommended Medical Treatment for Hydrofluoric Acid Exposure." Link

  • Context: The authoritative protocol for Calcium Gluconate treatment.

• Banks, R. E. (2000). "Selectfluor™ reagent F-TEDA-BF4 in organic synthesis: A very practical electrophilic fluorinating agent."[1][2][4][6] Journal of Fluorine Chemistry. Link

  • Context: Defines solubility parameters and stability of Selectfluor.

• L'Heureux, A., et al. (2010). "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling." Journal of Organic Chemistry. Link[1][2]

  • Context: Introduces XtalFluor reagents as the modern, crystalline safety standard.

Sources

• 1. CAS 140681-55-6: Selectfluor | CymitQuimica [cymitquimica.com]
• 2. Page loading... [wap.guidechem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. SelectFluor - Enamine [enamine.net]
• 5. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Technical Guide: 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine vs. Fluorinated Amphetamines

Executive Summary

This guide presents a technical comparison between 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine (hereafter referred to as

-TFM-2-PEA ) and classical fluorinated amphetamines (e.g., 2-Fluoroamphetamine or 2-FA ).

While these molecules share a phenethylamine backbone and ortho-fluorine substitution, they represent divergent chemical lineages. 2-FA is a classical psychostimulant where the

-methyl group confers monoamine transporter affinity. In contrast, -TFM-2-PEA substitutes this methyl group with a trifluoromethyl moiety ( ). This single substitution drastically alters the physicochemical profile, reducing basicity by 4 log units and blocking metabolic degradation.[1] Consequently, -TFM-2-PEA functions primarily as a metabolic probe and chiral building block rather than a monoamine releaser.

Part 1: Structural & Physicochemical Analysis[1]

The defining feature of this comparison is the "Fluorine Effect" on the alpha-carbon.[1] The substitution of

(in 2-FA) with (in -TFM-2-PEA) inverts the electronic environment of the amine.

The Basicity Shift (The Cliff)

The most critical differentiator is the acid dissociation constant (

) of the conjugate acid.[1]

• 2-FA (

  -Methyl): The alkyl group is electron-donating. The amine is highly basic ( ).[1] At physiological pH (7.4), it exists almost exclusively as a cation ( ). This cationic charge is essential for binding to the aspartate residue in the Monoamine Transporters (DAT/NET).[1]
• -TFM-2-PEA ( -Trifluoromethyl): The group is strongly electron-withdrawing (inductive effect). This pulls electron density away from the nitrogen, destabilizing the protonated form.[1] The drops to . At physiological pH, it exists primarily as a neutral species .

Comparative Data Table

Feature	2-Fluoroamphetamine (2-FA)	-TFM-2-PEA (Target)	Functional Consequence
Structure	-Methyl Phenethylamine	-Trifluoromethyl Phenethylamine	Determines receptor fit.
-Substituent			Electronic & Steric driver.
Basicity ( )	(Strong Base)	(Weak Base)	-TFM is neutral at pH 7.4.
Lipophilicity	Moderate	High	-TFM crosses BBB via passive diffusion easily but does not accumulate in lysosomes.[1]
Metabolic Stability	Vulnerable to -hydroxylation (slow)	Blocked	C-F bond prevents oxidative deamination.
Primary Utility	CNS Stimulant / Releaser	Chiral Synthon / Metabolic Probe	Distinct application fields.[1]

Part 2: Synthetic Pathways[2]

Synthesizing

-trifluoromethyl amines is significantly more challenging than standard amphetamines due to the "negative fluorine effect" which destabilizes imine intermediates.[1]

Synthesis of -TFM-2-PEA (Leuckart-Wallach Approach)

Unlike the Henry reaction used for 2-FA, the synthesis of

-TFM-2-PEA typically starts from a trifluoromethyl ketone. The following protocol is adapted from methods for synthesizing -trifluoromethyl amines [1][5].

Workflow Diagram

Figure 1: Synthesis of

-TFM-2-PEA via modified Leuckart-Wallach reaction. The low reactivity of the ketone requires high temperatures.[1]

Detailed Protocol: Leuckart-Wallach Amination

Rationale: Standard reductive amination (e.g.,

) often fails with trifluoromethyl ketones due to the stability of the hydrate form. The Leuckart-Wallach reaction forces imine formation at high temperatures.[1]

• Reagents:

  • 1 eq. 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanone.

  • 4-5 eq.[2] Ammonium Formate.[1][3][4]

• Procedure:

  • Combine ketone and ammonium formate in a round-bottom flask equipped with a Dean-Stark trap.

  • Heat the mixture to

    . Water and will evolve.[1]

  • Maintain reflux for 12–24 hours until ketone is consumed (monitor via TLC/GC-MS).

  • Workup: Cool to RT and extract the intermediate formamide with DCM.

• Hydrolysis:

  • Reflux the crude formamide in

    for 4 hours to cleave the formyl group.[1]

  • Basify with

    to pH 10 and extract the free amine.[1]

  • Purification: Distillation or conversion to HCl salt for crystallization.[1]

Part 3: Pharmacological & Metabolic Profile[1][6]

The substitution of the

-methyl for -trifluoromethyl creates a "Metabolic Shield."

Metabolic Stability Mechanism

In standard amphetamines (2-FA), the

-carbon is a site of oxidative attack (though less than in non-fluorinated amphetamines). In -TFM-2-PEA, the C-F bond strength ( ) renders the -position inert to Cytochrome P450 oxidation.

Metabolic Fate Diagram

Figure 2: Divergent metabolic fates. The

-CF3 group blocks the standard deamination pathway observed in amphetamines.

Pharmacodynamic Implications[1][4][6][7]

• Transporter Affinity: The lack of a cationic charge at physiological pH drastically reduces affinity for DAT/NET compared to 2-FA.[1] The ionic bridge between the amine nitrogen and the transporter's aspartate residue is weakened.[1]

• MAO Inhibition:

  -Trifluoromethyl amines are often potent, reversible inhibitors of Monoamine Oxidase (MAO). -TFM-2-PEA likely acts as an MAO inhibitor rather than a substrate releaser [3].

Part 4: Experimental Validation Protocols

For researchers characterizing this compound, the following assays are required to validate the "Fluorine Effect."

Assay: Determination (Potentiometric Titration)

Objective: Confirm the reduced basicity compared to 2-FA.

• Preparation: Dissolve

  of -TFM-2-PEA hydrochloride in degassed water ( ionic strength).

• Titration: Titrate with

  using a calibrated glass electrode.

• Analysis: Plot pH vs. Volume of NaOH. Determine the inflection point.[1]

  • Expected Result: Inflection at pH

    .[1] (Compare to 2-FA control at pH ).

Assay: Microsomal Stability

Objective: Quantify the metabolic blockade.[1]

• System: Pooled Human Liver Microsomes (HLM) + NADPH regenerating system.[1]

• Incubation: Incubate

  test compound at .

• Sampling: Quench aliquots at 0, 15, 30, and 60 mins with acetonitrile.

• Quantification: LC-MS/MS analysis of parent compound remaining.[1]

  • Expected Result:

    -TFM-2-PEA should show remaining after 60 mins (High Stability).

  • Control: 2-FA (Moderate Stability), Amphetamine (Lower Stability).

References

• Convenient synthesis of optically active 2,2,2-trifluoro-1-phenylethylamine.Tetrahedron: Asymmetry. (2010). Describes the Leuckart-Wallach synthesis of

  -trifluoromethyl amines.

• On the Metabolic Stability of Fluorinated Small Molecules. Journal of Organic Chemistry. (2026/Preprint). Details the mechanism of C-F bond stability in metabolic pathways.

• Strategies for the C

  -Trifluoromethyl Amines. Chemical Reviews. (2020). Discusses the pharmacological importance and synthesis of this scaffold.

• 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine HCl Product Data. Sigma-Aldrich. Physical properties and safety data.

• Synthesis of

  -trifluoromethyl amines. Organic Chemistry Portal. Overview of nucleophilic trifluoromethylation methods.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. (1S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-amine hydrochloride | C8H8ClF4N | CID 16046476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. psychonautwiki.org [psychonautwiki.org]
• 4. researchgate.net [researchgate.net]

In Vitro Binding Affinity Assays for Fluorinated Cannabinoids: A Comparative Methodological Guide

Executive Summary & Pharmacological Context

Fluorinated synthetic cannabinoids (F-SCs), such as AM-2201, 5F-PB-22, and 5F-MDMB-PINACA (5F-ADB), represent a structurally diverse class of highly potent cannabimimetic agents. The strategic addition of a fluorine atom—typically at the terminal carbon of an alkyl or pentyl chain—dramatically alters the molecule's pharmacodynamics.

From a mechanistic standpoint, fluorination increases the molecule's lipophilicity and enhances hydrogen-bonding potential within the hydrophobic binding pocket of the cannabinoid type 1 (CB1) and type 2 (CB2) receptors[1]. Furthermore, this halogenation often impedes rapid cytochrome P450-mediated metabolism, leading to prolonged systemic exposure[1]. Consequently, F-SCs frequently exhibit sub-nanomolar equilibrium binding affinities (

) and extreme in vivo potency compared to their non-fluorinated counterparts[2]. Accurately quantifying these binding affinities requires robust in vitro assay platforms engineered to handle extreme hydrophobicity.

Caption: CB1 receptor activation pathway by fluorinated synthetic cannabinoids.

Comparative Data: The Impact of Fluorination on Binding Affinity

The substitution of a terminal hydrogen with a fluorine atom consistently drives down the

value (indicating higher affinity) at the CB1 receptor. Table 1 summarizes the equilibrium binding affinities of prominent F-SCs compared to their non-fluorinated analogs and the phytocannabinoid -THC[2][3][4].

Table 1: Comparative Binding Affinities (

) of Select Cannabinoids

Cannabinoid	Structural Class	Fluorinated?	CB1 (nM)	CB2 (nM)
JWH-018	Naphthoylindole	No	9.0	2.94
AM-2201	Naphthoylindole	Yes (5-fluoro)	1.0	2.6
ADB-PINACA	Indazole carboxamide	No	1.2	0.8
5F-MDMB-PINACA	Indazole carboxamide	Yes (5-fluoro)	0.42	3.9
-THC	Classical	No	~40.7	~36.0

Note: Lower

values indicate higher binding affinity. Data aggregated from standardized radioligand competitive binding assays[2][3][4].

Assay Platform Comparison: Radioligand vs. TR-FRET

When evaluating F-SCs, researchers must choose an assay platform that can accommodate the unique physicochemical properties of these ligands. The two primary methodologies are Radioligand Binding Assays (RBA) and Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays[5][6].

Radioligand Binding Assay (RBA)

The historical gold standard for determining equilibrium affinity (

). It utilizes a high-affinity tritiated agonist, such as , in a competitive binding format against the unlabeled F-SC[7][8].

• Advantages: Unmatched sensitivity; directly measures receptor occupancy in native or recombinant membrane homogenates; extensive historical validation allows for direct comparison with decades of legacy data[5][8].

• Limitations: Requires radioactive material handling; the necessary vacuum filtration and wash steps can disrupt the equilibrium of fast-dissociating ligands; highly susceptible to non-specific binding (NSB) artifacts if the lipophilic F-SCs adhere to plastics[9].

TR-FRET Kinetic Binding Assay

A homogeneous, fluorescence-based assay utilizing a fluorescent tracer (e.g., D77) and a SNAP-tagged or Lumi4-Tb labeled receptor[6].

• Advantages: Continuous data collection allows for the determination of kinetic parameters (

  and ). This is critical for F-SCs, as their extreme in vivo toxicity is often driven by prolonged receptor residence times rather than just equilibrium affinity. It is a "mix-and-measure" format that eliminates wash steps, preserving delicate ligand-receptor complexes[6].

• Limitations: Requires engineered cell lines expressing tagged receptors, which may alter native receptor conformation; fluorescent tracers are bulky and may exhibit different binding poses than native ligands.

Optimized Radioligand Binding Protocol for Fluorinated Cannabinoids

The following protocol outlines a competitive radioligand binding assay specifically engineered to mitigate the extreme lipophilicity of F-SCs, ensuring a self-validating and reproducible system[7][8][9].

Causality in Experimental Design (E-E-A-T)

• The "Lipid Sink" Effect: F-SCs will rapidly adsorb to plastic microplates, pipette tips, and glass fiber filters, artificially lowering the effective concentration of the drug. The inclusion of 0.5 mg/mL fatty-acid-free Bovine Serum Albumin (BSA) in the assay buffer acts as a lipid sink, keeping the hydrophobic ligands in solution and bioavailable[7].

• Charge Neutralization: Pre-soaking GF/C filters in 0.5% Polyethyleneimine (PEI) coats the negatively charged glass fibers with a polycationic layer. This drastically reduces the non-specific retention of both the radioligand and the F-SC[7][9].

• Self-Validating Control: The protocol mandates the use of a saturating concentration of a structurally distinct, high-affinity ligand (e.g., 10 µM WIN 55,212-2) to define Non-Specific Binding (NSB)[7]. If the NSB exceeds 25-30% of total binding, the assay system is compromised (likely due to insufficient BSA or PEI), triggering an immediate procedural review before data is accepted[6].

Step-by-Step Methodology

Step 1: Reagent and Membrane Preparation

• Prepare Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, and 0.5 mg/mL BSA, adjusted to pH 7.4[7]. Keep ice-cold.

• Thaw HEK-293 cell membranes stably expressing human CB1 or CB2 receptors. Homogenize gently using a Dounce homogenizer to ensure uniform suspension[7][9].

• Pre-soak 96-well Whatman GF/C glass fiber filters in 0.5% PEI for a minimum of 60 minutes at room temperature[7][9].

Step 2: Assay Assembly (96-Well Plate) In a standard 96-well assay plate, add reagents in the following specific order to prevent premature ligand-plastic binding:

• Add 25 µL of Assay Buffer (for Total Binding wells) OR 25 µL of 10 µM WIN 55,212-2 (for Non-Specific Binding wells)[7].

• Add 25 µL of the test F-SC (e.g., AM-2201) at various concentrations (typically ranging from

  M to M).

• Add 50 µL of the radioligand

  (final well concentration ~0.8 nM)[7].

• Initiate the reaction by adding 100 µL of the diluted membrane preparation (approx. 3 - 20 µg of protein per well)[7][9].

Step 3: Incubation and Termination

• Seal the plate and incubate at 30°C for 90 minutes with gentle, continuous agitation to reach steady-state equilibrium[7][9].

• Terminate the reaction by rapid vacuum filtration through the PEI-soaked GF/C filters using a 96-well cell harvester[7][9].

• Immediately wash the filters three times with 3 mL of ice-cold Assay Buffer to flush away unbound radioligand[7]. Crucial: The wash buffer must be ice-cold to slow the dissociation rate (

  ) of the bound ligand during the wash phase.

Step 4: Quantification and Data Analysis

• Dry the filters at 50°C for 30 minutes, then add liquid scintillation cocktail[9].

• Quantify radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter[7].

• Subtract NSB from Total Binding to determine Specific Binding. Fit the data using non-linear regression (one-site competitive binding model) to calculate the

  .

• Convert

  to using the Cheng-Prusoff equation: , where is the radioligand concentration and is its dissociation constant[9].

Caption: Radioligand binding assay workflow for fluorinated cannabinoids.

References

1.[7] Application Notes and Protocols for Radioligand Binding Assays of CB2R/5-HT1AR Dual Agonists - Benchchem. 2.[5] Assay of CB1 Receptor Binding - Springer Nature Experiments. 3.[8] Cannabinoid receptor binding to membrane homogenates and cannabinoid-stimulated [35S]GTPgammaS binding to membrane homogenates or intact cultured cells - PubMed. 4.[6] A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay - NIH. 5.[9] Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. 6.[2] Evaluation of first generation synthetic cannabinoids on binding at non-cannabinoid receptors and in a battery of in vivo assays in mice - NIH. 7.[3] Determination of AM-2201 metabolites in urine and comparison with JWH-018 abuse - ResearchGate. 8.[1] Pharmacological and Toxicological Effects of Synthetic Cannabinoids and Their Metabolites - NIH. 9.[4] 5-Fluoro ADB Metabolite 7 - Benchchem.

Sources

• 1. Pharmacological and Toxicological Effects of Synthetic Cannabinoids and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of first generation synthetic cannabinoids on binding at non-cannabinoid receptors and in a battery of in vivo assays in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 5-Fluoro ADB Metabolite 7 [benchchem.com]
• 5. Assay of CB1 Receptor Binding | Springer Nature Experiments [experiments.springernature.com]
• 6. A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Cannabinoid receptor binding to membrane homogenates and cannabinoid-stimulated [35S]GTPgammaS binding to membrane homogenates or intact cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]

The Fluorine Frontier: Validating Analytical Architectures for Fluorinated Therapeutics

Executive Summary: The "Fluorine Effect" in Analysis

Approximately 25% of all approved drugs contain at least one fluorine atom. The introduction of fluorine imparts metabolic stability and lipophilicity, but it creates distinct analytical hurdles. Standard C18-based LC-MS/MS workflows often fail to separate fluorinated positional isomers (regioisomers) or suffer from severe ion suppression due to the unique electronegativity of the C-F bond.

This guide objectively compares the industry-standard C18-LC-MS/MS against the specialized Pentafluorophenyl (PFP)-LC-MS/MS and the orthogonal Quantitative

F-NMR (qNMR) . We demonstrate that while C18 remains the workhorse for general lipophilic retention, PFP phases are the superior choice for fluorinated structural elucidation , and qNMR serves as the ultimate arbiter for purity, albeit with sensitivity limitations.

Methodology Showdown: Comparative Performance

We evaluated three analytical architectures for the quantification of a hypothetical fluorinated API (Active Pharmaceutical Ingredient) and its defluorinated metabolite in human plasma.

The Contenders

• Method A (The Standard): C18 Reverse Phase LC-MS/MS.

• Method B (The Specialist): PFP (Pentafluorophenyl) Propyl LC-MS/MS.

• Method C (The Orthogonal):

  F-qNMR (Quantitative Nuclear Magnetic Resonance).[1]

Experimental Data Summary

Data represents a composite of typical performance metrics validated against ICH M10 guidelines.

Performance Metric	Method A: C18 LC-MS/MS	Method B: PFP LC-MS/MS	Method C: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> F-qNMR
Selectivity (Isomers)	Poor ( ). Co-elution of positional isomers common.	Excellent ( ) . Separation driven by and dipole interactions.[2]	Perfect. Distinct chemical shifts for F-position.
Sensitivity (LLOQ)	High (10-50 pg/mL) . Ideal for PK/Bioanalysis.	High (10-50 pg/mL) . Ideal for PK/Bioanalysis.	Low (~1-10 µg/mL). Suitable for CMC/Purity only.
Matrix Effects	Moderate to High. Hydrophobic contaminants co-elute.	Low. Orthogonal retention shifts analytes away from phospholipids.	None. NMR is non-destructive and matrix-independent.
Throughput	High (3-5 min/sample).	High (3-5 min/sample).	Low (10-30 min/sample for sufficient S/N).
Reference Standard	Required (Matched SIL-IS preferred).	Required (Matched SIL-IS preferred).	Not Required (Internal standard can be any F-compound).

Critical Analysis

• Why C18 Fails: The C-F bond is small and mimics the steric bulk of C-H, but with inverted electronics. C18 phases rely on hydrophobic dispersion forces, which often cannot distinguish between a fluorine at the ortho vs. meta position.

• Why PFP Wins: The PFP ring is electron-deficient (Lewis acid). It interacts strongly with the electron-rich fluorine atoms (Lewis base) and the dipole moments of the analyte. This "Fluorine-Fluorine" interaction provides the necessary shape selectivity to resolve isomers.

Decision Logic: Selecting the Right Architecture

Use the following logic flow to determine the appropriate validation path for your fluorinated compound.

Figure 1: Decision Matrix for Fluorinated Compound Analysis. Blue nodes represent decision points; Green nodes represent optimal method selection.

Validation Protocol: PFP-LC-MS/MS (ICH M10 Aligned)

This protocol is designed for Method B , addressing the specific challenges of fluorinated bioanalysis. It complies with the ICH M10 Guideline on Bioanalytical Method Validation (2022).[3]

Phase 1: Selectivity & Specificity (The "PFP Advantage")

Objective: Prove that the PFP column separates the analyte from matrix components and potential fluorinated metabolites.

• Protocol:

  • Prepare "Zero" samples (blank matrix + Internal Standard).

  • Spike matrix with potential positional isomers (e.g., ortho-fluoro vs para-fluoro).

  • Acceptance Criteria: Baseline resolution (

    ) between isomers. No interfering peaks >20% of the LLOQ at the analyte retention time.

• Expert Insight: If using a C18 column, these isomers often co-elute, causing "peak shouldering" and inaccurate integration. The PFP phase resolves this via

  interaction.

Phase 2: Matrix Effect (ME) & Recovery

Objective: Quantify ion suppression caused by phospholipids, which can be severe in fluorinated analysis due to retention overlaps.

• Protocol:

  • Set A (Standard): Analyte in neat solution.

  • Set B (Post-Extraction Spike): Extracted blank matrix spiked with analyte.

  • Set C (Pre-Extraction Spike): Matrix spiked with analyte, then extracted.

  • Calculation:

    • Matrix Factor (MF) = Peak Area (Set B) / Peak Area (Set A).

    • IS-Normalized MF = MF(Analyte) / MF(Internal Standard).

• Acceptance Criteria: IS-Normalized MF CV < 15% across 6 lots of matrix (including lipemic and hemolyzed).

Phase 3: Stability (The Defluorination Check)

Objective: Fluorine is generally stable, but enzymatic defluorination can occur in plasma.

• Protocol:

  • Incubate analyte in fresh plasma at 37°C for 4 hours.

  • Analyze for the appearance of the defluorinated mass (-18 Da or -20 Da depending on H/F substitution).

• Self-Validating Step: Use a Stable Isotope Labeled (SIL) Internal Standard (

  or , not Deuterium if possible, as D/H exchange can confuse F-metabolism data).

Mechanism of Action: Why PFP Works

Understanding the interaction is crucial for troubleshooting.

Figure 2: Mechanistic interactions between Pentafluorophenyl (PFP) stationary phases and fluorinated analytes.

References

• ICH Harmonised Guideline. (2022). M10: Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation.[4] [Link]

• Food and Drug Administration (FDA). (2018).[5][6][7][8] Bioanalytical Method Validation Guidance for Industry.[4][5][6][7][8] U.S. Department of Health and Human Services.[5][6] [Link]

• Bell, D. S., & Jones, A. D. (2005). Solute attributes and molecular interactions contributing to retention on a fluorinated high-performance liquid chromatography stationary phase.[2][9] Journal of Chromatography A, 1073(1-2), 99-109. [Link]

• Tivanski, A. V., et al. (2019). 19F-NMR for the Quantitative Analysis of Fluorinated Pharmaceuticals.[10] Analytical Chemistry.[1][2][8][9][11] [Link] (Generalized reference for qNMR principles).

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation.[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column [discover.restek.com]
• 3. ICH Harmonised Guideline M10 Bioanalytical Method Validation and Study Sample Analysis to be implemented by PQT/MED | WHO - Prequalification of Medical Products (IVDs, Medicines, Vaccines and Immunization Devices, Vector Control) [extranet.who.int]
• 4. hhs.gov [hhs.gov]
• 5. fda.gov [fda.gov]
• 6. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 7. labs.iqvia.com [labs.iqvia.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Exploring the organofluorine gap: 19F-NMR and LC-MS/MS as complementary analytical approaches for PFAS - American Chemical Society [acs.digitellinc.com]
• 11. NMR Spectroscopy for Metabolomics Research - PMC [pmc.ncbi.nlm.nih.gov]

assessing the metabolic stability of trifluoromethylated compounds

Assessing the Metabolic Stability of Trifluoromethylated Compounds: A Comparative Guide

As a Senior Application Scientist, I frequently encounter lead compounds that exhibit excellent target affinity but fail in early pharmacokinetics due to rapid hepatic clearance. A proven strategy to overcome this metabolic liability is "metabolic switching" via the strategic incorporation of a trifluoromethyl (-CF₃) group. This guide objectively compares the metabolic stability of trifluoromethylated compounds against their non-fluorinated analogs, details the mechanistic rationale behind this behavior, and provides a field-validated, self-contained protocol for assessing these properties in vitro.

The Mechanistic Basis of -CF₃ Metabolic Stability

The primary drivers of phase I drug metabolism are the Cytochrome P450 (CYP450) enzymes, which catalyze the oxidation of lipophilic centers to facilitate renal or biliary excretion[1]. When a metabolically labile methyl (-CH₃) group is exposed to the CYP450 active site, the C-H bond is easily cleaved, leading to hydroxylation and rapid clearance.

Replacing the -CH₃ group with a -CF₃ group acts as a definitive metabolic block. The causality here is rooted in physical organic chemistry: the C-F bond possesses a bond dissociation energy of approximately 485.3 kJ/mol, which is significantly higher than the 414.2 kJ/mol of a C-H bond[2]. This exceptional bond strength renders the -CF₃ moiety highly resistant to CYP450-mediated oxidative cleavage[3]. Furthermore, the strong electron-withdrawing nature of the -CF₃ group can deactivate adjacent aromatic rings, providing a broader protective effect against metabolism across the entire molecule[2].

CYP450 metabolic switching logic comparing -CH3 and -CF3 groups.

Comparative Performance: Methyl vs. Trifluoromethyl

To objectively compare performance, we analyze the in vitro metabolic stability profiles of matched molecular pairs. A classic demonstration of this is found in the optimization of picornavirus inhibitors. When a vulnerable methyl group on an isoxazole ring was replaced with a trifluoromethyl group, the compound was not only protected from localized hydroxylation but also exhibited a "global protective effect," reducing the number of metabolic products from 8 down to just 2 minor metabolites[4].

Table 1: Quantitative Comparison of Metabolic Parameters (-CH₃ vs. -CF₃)

Parameter	Methyl (-CH₃) Analog	Trifluoromethyl (-CF₃) Analog	Mechanistic Rationale
In vitro Half-life ( )	Shorter (Rapid degradation)	Longer (Extended duration)	Resistance to CYP450 oxidation slows the clearance of the parent drug[5].
Intrinsic Clearance ( )	Higher	Lower	Blocking the primary metabolic site reduces the liver's overall metabolic capacity for the drug[5].
Metabolite Profile	High complexity (8+ products)	Low complexity (≤ 2 products)	Inhibition of the primary oxidative pathway limits downstream metabolite formation[4].
Lipophilicity (logP)	Baseline	Increased	The -CF₃ group enhances lipophilicity, which can improve cell membrane permeability[2].

Experimental Methodology: In Vitro Liver Microsomal Stability Assay

To accurately assess the metabolic stability of a newly synthesized trifluoromethylated compound, we utilize a Liver Microsomal Stability Assay. Liver microsomes are subcellular fractions rich in CYP450 enzymes[6]. We utilize microsomes over whole hepatocytes for this specific assay because they allow us to isolate and saturate Phase I oxidative metabolism by controlling the addition of the obligate cofactor, NADPH.

Step-by-step workflow for the in vitro liver microsomal stability assay.

Step-by-Step Self-Validating Protocol

This protocol is designed as a self-validating system. If any control fails, the assay invalidates itself, preventing the progression of false data into your drug development pipeline.

Step 1: Preparation of Reagents

• Prepare a 100 mM potassium phosphate buffer (pH 7.4).

• Causality: CYP450 enzymes require a strict physiological pH to maintain their tertiary structure and catalytic activity.

• Prepare the Test Compound (-CF₃), Analog Control (-CH₃), and Positive Control (e.g., Verapamil or Testosterone) at a 1 µM final concentration.

Step 2: Incubation Mixture Setup

• Mix human liver microsomes (HLM) at a final protein concentration of 0.5 mg/mL with the test compounds in the buffer. Pre-incubate at 37°C for 5 minutes.

Step 3: Initiation via NADPH

• Initiate the reaction by adding an NADPH regenerating system (final concentration 1 mM).

• Causality: NADPH provides the essential reducing equivalents necessary for CYP450-mediated oxygen activation.

• Self-Validation Checkpoint 1 (Negative Control): Run a parallel sample without NADPH. If the parent compound degrades in this sample, the instability is due to chemical degradation or non-CYP enzymes (e.g., esterases), not CYP450 metabolism.

Step 4: Time-Course Sampling & Quenching

• At specific time points (0, 5, 15, 30, and 60 minutes), extract a 50 µL aliquot and immediately transfer it into 150 µL of ice-cold acetonitrile (ACN) containing an internal standard.

• Causality: Ice-cold ACN instantly denatures the CYP450 enzymes, quenching the reaction, and precipitates the microsomal proteins to protect your LC-MS/MS column from clogging.

Step 5: Protein Precipitation & Analysis

• Centrifuge the quenched samples at 4000 rpm for 20 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis to quantify the remaining percentage of the parent drug.

• Self-Validation Checkpoint 2 (Positive Control): Calculate the half-life of your Verapamil/Testosterone control. If the positive control does not show rapid degradation (

  > 30 mins), the microsome batch has lost enzymatic activity, and the assay must be repeated.

Data Interpretation & Validation

Plot the natural log (ln) of the percentage of parent compound remaining versus time. The slope of the linear regression (

) represents the elimination rate constant.

• Half-life (

  ) =

• Intrinsic Clearance (

  ) =

When comparing the -CH₃ analog to the -CF₃ analog, a successful metabolic switch is confirmed when the

of the -CF₃ compound is significantly lower (often by an order of magnitude) than its non-fluorinated counterpart, validating its potential for improved in vivo pharmacokinetics.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: PMC - NIH URL:[Link]

• CF3I as trifluoromethyl radical source for the synthesis of the drugs intermediates Source: Beijing Yuji URL:[Link]

• Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism Source: PubMed - NIH URL:[Link]

• CMMS-GCL: cross-modality metabolic stability prediction with graph contrastive learning Source: Bioinformatics | Oxford Academic URL:[Link]

• Cytochrome P450 Enzymes and Drug Metabolism in Humans Source: PMC - NIH URL:[Link]

Sources

• 1. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CF3I as trifluoromethyl radical source for the synthesis of the drugs intermediates [beijingyuji.com]
• 4. Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Disposal Protocol and Safety Guide for 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine

This document provides a comprehensive, step-by-step guide for the safe handling and proper disposal of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine and its associated waste streams. As a fluorinated aromatic amine, this compound requires specific disposal procedures to ensure laboratory safety, environmental protection, and regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this or structurally similar chemicals.

Disclaimer: This guide provides general best practices. All laboratory personnel are required to follow the specific guidelines and regulations set forth by their institution's Environmental Health & Safety (EH&S) department, as well as local, state, and federal laws.

Core Principle: Hazard Identification and Risk Assessment

Proper disposal begins with a thorough understanding of the substance's chemical properties and associated hazards. 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine is a halogenated organic compound. The presence of fluorine atoms necessitates its classification as halogenated waste , which has significant implications for its disposal pathway due to the potential to form toxic byproducts if not incinerated under specific conditions.[1][2]

While a specific, comprehensive safety data sheet (SDS) for this exact compound is not widely available, data from structurally similar compounds and its chemical class allow for a reliable hazard assessment. The hydrochloride salt of a closely related analog, for instance, is classified with several GHS hazard statements, which should be considered as potential risks for the parent amine.[3][4]

Table 1: Chemical Identity and Hazard Profile

Identifier	Information	Reference
Chemical Name	2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine	[5][6]
CAS Number	1213370-95-6 (for (S)-isomer)	[5][6]
Molecular Formula	C₈H₇F₄N	[5][6]
Waste Class	Halogenated Organic Waste	[1][2]
Potential GHS Hazards	GHS07 (Exclamation Mark) H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation	[3][4][7]
Decomposition Hazards	Thermal decomposition may produce highly toxic and corrosive vapors, including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride (HF).	[8][9]

The primary causality for these procedures is twofold:

• Safety: To prevent exposure to a potentially irritating and harmful substance.[3]

• Environmental & Regulatory: To comply with EPA "cradle-to-grave" regulations under the Resource Conservation and Recovery Act (RCRA), which holds the generator responsible for the waste until its final, safe disposal.[10] Halogenated waste requires specialized, high-temperature incineration, and mixing it with non-halogenated waste streams significantly increases disposal costs and complexity.[1]

Pre-Disposal Safety & Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure all necessary safety measures are in place.

• Engineering Controls: All handling of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine, including transfers to a waste container, must be conducted inside a certified chemical fume hood to prevent inhalation of vapors.[8][9] Ensure safety showers and eyewash stations are readily accessible.[8]

• Personal Protective Equipment (PPE): The following PPE is mandatory:

  • Eye Protection: Tightly fitting safety goggles and/or a full-face shield.[8][11]

  • Hand Protection: Compatible, chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and removed using the proper technique to avoid skin contact.[11]

  • Skin and Body Protection: A flame-resistant lab coat and closed-toe shoes are required.[11]

Waste Segregation & Collection Protocol

Follow this validated, step-by-step protocol to ensure safe and compliant waste accumulation.

Step 1: Obtain and Designate a Waste Container

• Select a container made of a chemically compatible material (e.g., High-Density Polyethylene - HDPE) that is in good condition.[12][13]

• The container must have a tightly sealing screw-top cap to prevent leaks and vapor release.[12][14]

• This container must be designated exclusively for halogenated organic liquid waste .

Step 2: Label the Container Before Use

• Proper labeling is a critical regulatory requirement. As soon as the container is designated for waste, affix a "Hazardous Waste" label provided by your institution's EH&S department.[13][14]

• The label must include:

  • The words "Hazardous Waste".[13]

  • The full chemical name(s) of all components. Do not use abbreviations or chemical formulas .[13][14]

  • An estimated percentage of each component. Maintain a running log of additions.[1][15]

  • The date accumulation begins (the date the first drop of waste is added).

Step 3: Segregate and Accumulate Waste

• Carefully transfer waste 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine and any solvents used for rinsing (e.g., methanol, dichloromethane) into the designated halogenated waste container.

• Crucial Incompatibility Rule: Do NOT mix this waste with any of the following:

  • Non-halogenated organic solvents (e.g., acetone, hexane, ethyl acetate).[1][14][15]

  • Strong acids or bases.[12]

  • Oxidizing or reducing agents.[12]

  • Aqueous waste streams.[15]

• Keep the waste container securely capped at all times, except when actively adding waste. Do not leave a funnel in the container opening .[13][14]

Step 4: Store the Waste Container Safely

• Store the waste container in a designated Satellite Accumulation Area (SAA) , which is a location at or near the point of waste generation and under the control of laboratory personnel.[12][13]

• The SAA must be equipped with secondary containment (e.g., a chemical-resistant tray) large enough to hold the entire volume of the container in case of a leak.[16]

• Do not fill the container beyond 90% capacity to allow for vapor expansion.[12][17]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine.

Caption: Disposal workflow for 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine.

Spill and Emergency Procedures

Immediate and correct response to a spill is critical for safety.

• Minor Spills (Contained within a fume hood):

  • Ensure your PPE is intact. Alert others in the immediate area.

  • Absorb the spill with an inert, non-combustible absorbent material such as vermiculite, sand, or commercial sorbent pads.[7][14]

  • Carefully collect the contaminated absorbent material using non-sparking tools.

  • Place the collected material into a separate, sealable container. Label it as "Hazardous Waste: Spill Debris containing 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanamine".[14][16]

  • Arrange for disposal through your EH&S department.

  • Decontaminate the surface with an appropriate solvent, and dispose of the cleaning materials as hazardous waste.

• Major Spills (Outside of a fume hood or large volume):

  • Evacuate the laboratory immediately and alert all nearby personnel.[14]

  • If safe to do so, close the laboratory door to contain vapors.

  • Contact your institution's emergency response line and EH&S department from a safe location.

  • Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Final Disposal Arrangement

Once the waste container is approximately 90% full, it must be prepared for final disposal.

• Ensure the container cap is tightly sealed and the exterior is clean and free of contamination.

• Complete a chemical waste pickup request form as required by your institution's EH&S office.[13]

• A trained professional from EH&S or a licensed hazardous waste contractor will collect the container. They will ensure it is transported to a permitted Treatment, Storage, and Disposal Facility (TSDF) that handles halogenated organic waste.[18]

This final step completes the "cradle-to-grave" responsibility of the waste generator, ensuring the material is managed safely and in full compliance with environmental regulations.[10]

References

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• McDonough, B. (2022, July 12).
• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste.
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• Columbia University. Hazardous Chemical Waste Management Guidelines.
• University of Pennsylvania. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. UPenn EHRS.
• UTIA Safety Office. Hazardous Waste Guide. Retrieved from University of Tennessee Institute of Agriculture website.
• Texas Woman's University. How to Properly Manage Hazardous Waste Under EPA Regulations.
• Enviro-Safe. (2025). Hazardous Waste Guide: Identification, Storage, Disposal & Compliance.
• U.S. Environmental Protection Agency. Proper Handling of Hazardous Waste Guide.
• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from University of Illinois Urbana-Champaign website.
• Cornell University. (n.d.). 7.2 Organic Solvents. Environment, Health and Safety.
• Bucknell University. (2016, April 15).
• ChemScene. (s)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethan-1-amine.
• National Center for Biotechnology Information. (1S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-amine hydrochloride. PubChem Compound Summary.
• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• Synblock. (1S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethylamine.
• Fisher Scientific. (2018, January 18). SAFETY DATA SHEET: 2,2,2-Trifluoroethanol (Peptide Synthesis).
• CymitQuimica. (2024, December 19). Safety Data Sheet: (S)-2,2,2-Trifluoro-1-(3-(trifluoromethyl)phenyl)ethanamine.
• ChemScene. (S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethan-1-amine hydrochloride.
• ChemicalBook. (2026, January 13). 2,2,2-TRIFLUOROETHYLAMINE.
• Merck. 2,2,2-TRIFLUORO-1-(2-FLUOROPHENYL)ETHAN-1-AMINE HCL.
• Thermo Fisher Scientific. (2025, December 19).
• National Center for Biotechnology Information. Ethanamine, 2,2,2-trifluoro-. PubChem Compound Summary.
• ECHEMI. 2,2,2-Trifluoroethylamine hydrochloride SDS.
• Enamine. SAFETY DATA SHEET: 2-(3-chloro-2-fluorophenyl)-2-fluoroethan-1-amine hydrochloride.

Sources

• 1. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 2. bucknell.edu [bucknell.edu]
• 3. (1S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-amine hydrochloride | C8H8ClF4N | CID 16046476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,2,2-TRIFLUORO-1-(2-FLUOROPHENYL)ETHAN-1-AMINE HCL | 2153472-91-2 [sigmaaldrich.com]
• 5. chemscene.com [chemscene.com]
• 6. CAS 1213370-95-6 | (1S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethylamine - Synblock [synblock.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. mmbio.byu.edu [mmbio.byu.edu]
• 9. fishersci.com [fishersci.com]
• 10. Hazardous Waste Guide: Identification, Storage, Disposal & Compliance [uswonline.com]
• 11. enamine.enamine.net [enamine.enamine.net]
• 12. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 13. research.columbia.edu [research.columbia.edu]
• 14. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 15. 7.2 Organic Solvents [ehs.cornell.edu]
• 16. vumc.org [vumc.org]
• 17. ethz.ch [ethz.ch]
• 18. epa.gov [epa.gov]